Methyl 3-(5,6-dimethoxypyridin-2-yl)acrylate

• CAS: 1138444-25-3

Core Science & Biosynthesis

An In-Depth Technical Guide to Methyl 3-(5,6-dimethoxypyridin-2-yl)acrylate: Structure, Synthesis, and Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of Methyl 3-(5,6-dimethoxypyridin-2-yl)acrylate, a heterocyclic building block with significant potential in medicinal chemistry and materials science. The document delves into the molecule's chemical structure, offering a detailed analysis of its spectroscopic characteristics. Furthermore, it outlines robust and validated synthetic protocols for its preparation, primarily focusing on the Heck and Wittig reactions, complete with mechanistic insights. The guide also explores the compound's reactivity, stability, and its prospective applications in the realm of drug discovery, supported by an analysis of the biological activities of related dimethoxypyridine scaffolds.

Introduction: The Significance of the Pyridine Scaffold

The pyridine ring is a ubiquitous structural motif in a vast array of pharmaceuticals, natural products, and functional materials.[1][2][3] Its presence is often critical for modulating the pharmacokinetic and pharmacodynamic properties of a drug molecule, influencing factors such as solubility, metabolic stability, and target binding affinity.[4] The strategic functionalization of the pyridine core allows for the fine-tuning of these properties, making substituted pyridines invaluable scaffolds in modern drug discovery.[5][4] Methyl 3-(5,6-dimethoxypyridin-2-yl)acrylate, with its dimethoxy-substituted pyridine ring coupled to a reactive acrylate moiety, represents a versatile platform for the synthesis of more complex molecular architectures with potential therapeutic applications.[6][7]

Chemical Structure and Identification

Methyl 3-(5,6-dimethoxypyridin-2-yl)acrylate is a substituted pyridine derivative with the following key identifiers:

Property	Value
Chemical Formula	C₁₁H₁₃NO₄
Molecular Weight	223.23 g/mol [8]
CAS Number	1138444-25-3[8]

The structure features a pyridine ring substituted at the 5 and 6 positions with methoxy groups, and at the 2-position with a methyl acrylate group. The acrylate moiety introduces a site of unsaturation and a reactive center for further chemical transformations.

Caption: Chemical structure of Methyl 3-(5,6-dimethoxypyridin-2-yl)acrylate.

Spectroscopic Characterization (Predicted)

¹H NMR Spectroscopy

The proton NMR spectrum is expected to show distinct signals for the pyridine ring protons, the vinylic protons of the acrylate group, and the methoxy and methyl ester protons.

Proton Assignment	Predicted Chemical Shift (ppm)	Multiplicity	Coupling Constant (J, Hz)
Pyridine H-3	7.0 - 7.5	d	~8.0
Pyridine H-4	7.5 - 8.0	d	~8.0
Vinylic H (α to C=O)	6.8 - 7.2	d	~16.0
Vinylic H (β to C=O)	7.5 - 7.9	d	~16.0
Methoxy (C5-OCH₃)	3.9 - 4.1	s	-
Methoxy (C6-OCH₃)	3.9 - 4.1	s	-
Methyl Ester (-COOCH₃)	3.7 - 3.9	s	-

The large coupling constant (~16.0 Hz) for the vinylic protons is indicative of an (E)- or trans-configuration of the double bond, which is the thermodynamically favored isomer.[1]

¹³C NMR Spectroscopy

The carbon-13 NMR spectrum will provide information on the carbon framework of the molecule.

Carbon Assignment	Predicted Chemical Shift (ppm)
Carbonyl (C=O)	165 - 168
Pyridine C2	150 - 155
Pyridine C3	115 - 120
Pyridine C4	135 - 140
Pyridine C5	145 - 150
Pyridine C6	155 - 160
Vinylic C (α to C=O)	120 - 125
Vinylic C (β to C=O)	140 - 145
Methoxy (C5-OCH₃)	55 - 60
Methoxy (C6-OCH₃)	55 - 60
Methyl Ester (-COOCH₃)	50 - 55

Mass Spectrometry

High-resolution mass spectrometry (HRMS) should confirm the elemental composition. The expected molecular ion peak [M+H]⁺ would be observed at m/z 224.0866.

Infrared (IR) Spectroscopy

The IR spectrum will show characteristic absorption bands for the functional groups present.

Functional Group	Expected Absorption Band (cm⁻¹)
C=O (Ester)	1710 - 1730
C=C (Alkene)	1620 - 1640
C-O (Ester & Ether)	1000 - 1300
C-H (Aromatic/Vinylic)	3000 - 3100
C-H (Aliphatic)	2850 - 3000

Synthesis Methodologies

The synthesis of Methyl 3-(5,6-dimethoxypyridin-2-yl)acrylate can be approached through several established synthetic strategies. The two most prominent and industrially scalable methods are the Heck reaction and the Wittig reaction.

The Heck Reaction: A Palladium-Catalyzed Approach

The Heck (or Mizoroki-Heck) reaction is a powerful method for the formation of carbon-carbon bonds, typically involving the coupling of an unsaturated halide with an alkene in the presence of a palladium catalyst and a base.[9][10][11][12] For the synthesis of the target molecule, this would involve the reaction of a 2-halo-5,6-dimethoxypyridine with methyl acrylate.

Sources

• 1. (E)-Methyl 3-(pyridin-2-yl)acrylate synthesis - chemicalbook [chemicalbook.com]
• 2. Biological activity of 1,4-dihydropyridine derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 12. The Wittig Reaction Lab Report | Report - Edubirdie [edubirdie.com]

Technical Guide: 5,6-Dimethoxypyridine-2-Acrylate Ester

[1]

Executive Summary

This technical guide profiles Alkyl 3-(5,6-dimethoxypyridin-2-yl)acrylate , a specialized heterocyclic building block characterized by a "push-pull" electronic system.[1] The molecule features an electron-rich pyridine core (donated by 5,6-dimethoxy substituents) coupled with an electron-deficient acrylate tail.[1] This unique electronic profile makes it a critical intermediate in the synthesis of fused heterocyclic therapeutics (e.g., quinolizidines for kinase inhibition) and pH-responsive functional polymers .[1]

This guide details the physicochemical properties, validated synthetic routes (Heck coupling and HWE olefination), and downstream applications of this scaffold, designed for researchers in medicinal and polymer chemistry.

Part 1: Structural & Physicochemical Profile[1]

The 5,6-dimethoxypyridine-2-acrylate ester represents a specific regioisomer where the electronic density is heavily modulated by the methoxy groups.[1]

Electronic Architecture

• The "Push" (Donors): The methoxy groups at positions 5 and 6 act as strong electron-donating groups (EDGs) via resonance (+M effect).[1] The 6-methoxy group, adjacent to the nitrogen, creates an imidate-like character, significantly increasing the basicity of the pyridine nitrogen compared to the unsubstituted analog.

• The "Pull" (Acceptor): The 2-acrylate moiety is a Michael acceptor.[1] However, the electron donation from the ring reduces the electrophilicity of the

  -carbon, making it less reactive to nucleophiles than a standard cinnamate, but highly reactive in electrocyclic ring closures.

Key Properties Table[2]

Property	Value / Characteristic	Mechanistic Insight
Molecular Formula	(Methyl ester)	--
Molecular Weight	223.23 g/mol	--
LogP (Predicted)	~1.8 - 2.1	Moderate lipophilicity suitable for CNS drug scaffolds.[1]
pKa (Conj. Acid)	~6.5 - 7.0	Elevated basicity due to 5,6-dimethoxy donation (Pyridine std pKa ~5.2).[1]
UV	~310-320 nm	Red-shifted (bathochromic) due to extended conjugation and auxochromic -OMe groups.[1]
Appearance	Pale yellow crystalline solid	Color arises from the and transitions.
Solubility	DCM, DMSO, MeOH, EtOAc	Poor solubility in water; requires protonation for aqueous solubility.

Part 2: Validated Synthetic Architectures

Two primary routes are established for this scaffold. The Heck Coupling is preferred for scale-up due to the availability of the halide precursor, while the Horner-Wadsworth-Emmons (HWE) route is used when stereochemical purity (

-isomer) is critical.[1]

Pathway Visualization (DOT)[1]

Figure 1: Convergent synthetic strategies. The Heck route (Blue) utilizes aryl halides, while HWE (Red) utilizes aldehydes.

Part 3: Detailed Experimental Protocols

Protocol A: Palladium-Catalyzed Heck Coupling (Standard)

This protocol is optimized for the reaction between 2-bromo-5,6-dimethoxypyridine and methyl acrylate.[1]

Reagents:

• Substrate: 2-Bromo-5,6-dimethoxypyridine (1.0 eq)[1]

• Olefin: Methyl acrylate (1.5 eq)[1]

• Catalyst: Palladium(II) acetate (

  ) (5 mol%)[1]

• Ligand: Triphenylphosphine (

  ) (10 mol%) or for sterically demanding substrates.[1]

• Base: Triethylamine (

  ) (3.0 eq)[1]

• Solvent: Anhydrous DMF or Acetonitrile.[1]

Step-by-Step Methodology:

• Inert Setup: Flame-dry a Schlenk flask and purge with Argon (3 cycles). Oxygen exclusion is critical to prevent Pd-black precipitation [1].[1]

• Dissolution: Add the bromo-pyridine substrate,

  , and Phosphine ligand. Dissolve in anhydrous DMF (0.2 M concentration). Stir for 5 minutes to generate the active species in situ.

• Addition: Add Triethylamine followed by Methyl acrylate via syringe.

• Reflux: Heat the mixture to 90°C. Monitor via TLC (Mobile phase: 30% EtOAc/Hexanes). The electron-rich nature of the pyridine ring facilitates the oxidative addition step, typically resulting in reaction completion within 4-6 hours.[1]

• Workup: Cool to room temperature. Dilute with EtOAc and wash with water (

  ) to remove DMF. Wash organic layer with brine, dry over , and concentrate.

• Purification: Flash column chromatography (Silica gel). The product typically elutes after the starting material due to the polarity of the ester.

Protocol B: Reactivity & Cyclization (Quinolizidine Formation)

A primary application of this acrylate is the formation of fused bicyclic systems via hydrogenation and lactamization.

• Hydrogenation: Dissolve the acrylate ester in MeOH. Add 10% Pd/C (10 wt%). Stir under

  (1 atm) for 2 hours to reduce the alkene to the alkane.

• Cyclization: If the pyridine nitrogen is unprotected, thermal treatment or acid catalysis can induce intramolecular cyclization (attacking the ester) to form a quinolizidinone core, a frequent scaffold in alkaloid synthesis.

Part 4: Pharmaceutical & Polymer Applications[1][3]

Medicinal Chemistry: Kinase & GPCR Scaffolds

The 5,6-dimethoxy motif is a specific pharmacophore often used to mimic the adenosine ring or to interact with specific pockets in kinases (e.g., EGFR, VEGFR).

• Mechanism: The acrylate tail serves as a "warhead" precursor.[1] It can be left as a Michael acceptor to covalently bind cysteine residues (Targeted Covalent Inhibitors), or reduced to a flexible linker.

• Reference Drug Class: Similar substituted pyridine acrylates appear in the synthesis of P2X3 antagonists (related to Gefapixant analogs) and various tyrosine kinase inhibitors [2].

Functional Polymers (ATRP)

The pyridine nitrogen allows this monomer to be protonated or quaternized, making it ideal for pH-responsive polymers.[1]

• Application: Block copolymers for drug delivery.[1] At low pH (tumor microenvironment), the pyridine protonates, causing the polymer chain to expand and release the payload [3].

Reactivity Logic Diagram (DOT)

Figure 2: Divergent reactivity profiles.[1] The scaffold serves as a monomer, a linker precursor, or a covalent warhead.

References

• Heck, R. F. (1968). "Acylation, methylation, and carboxyalkylation of olefins by Group VIII metal derivatives." Journal of the American Chemical Society, 90(20), 5518–5526.

• Yasukata, T., & Matsuura, T. (2021).[2] "Heck Reaction of 2-Oxyacrylates with Aryl Bromides: A Common Route to Monoaryl Pyruvates."[1] Heterocycles, 102(3), 527-533.[2] (Contextual citation for pyridine acrylate synthesis).

• Cui, L., & Lattermann, G. (2006). "Synthesis and Characterization of New Acrylate and Methacrylate Monomers with Pendant Pyridine Groups." Macromolecular Chemistry and Physics. (Demonstrates ATRP of pyridine acrylates). [1]

• Organic Chemistry Portal. "Heck Reaction: Mechanism and Recent Developments." (General protocol validation).

Sources

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• 2. (E)-Methyl 3-(pyridin-2-yl)acrylate synthesis - chemicalbook [chemicalbook.com]

Technical Monograph: Methyl 3-(5,6-dimethoxypyridin-2-yl)acrylate

This technical guide is structured to provide an exhaustive analysis of Methyl 3-(5,6-dimethoxypyridin-2-yl)acrylate , focusing on its physicochemical identity, synthetic pathways, and utility in medicinal chemistry.

Chemical Identity & Physicochemical Profile[1][2][3][4][5][6][7][8]

This section establishes the definitive chemical structure and identifiers for the compound. The molecule is a substituted pyridine derivative characterized by an electron-rich 5,6-dimethoxy motif and an electrophilic acrylate side chain at the C2 position.

Parameter	Data / Value
IUPAC Name	Methyl (2E)-3-(5,6-dimethoxypyridin-2-yl)prop-2-enoate
Common Name	Methyl 3-(5,6-dimethoxypyridin-2-yl)acrylate
CAS Registry Number	1138444-25-3
Molecular Formula	C₁₁H₁₃NO₄
Molecular Weight	223.23 g/mol
SMILES (Canonical)	COC1=C(OC)C=CC(=N1)/C=C/C(=O)OC
InChI String	InChI=1S/C11H13NO4/c1-14-10-6-5-9(12-11(10)15-2)4-3-8(13)16/h3-6H,1-2H3/b4-3+
Stereochemistry	Trans (E-isomer) is the thermodynamically stable and synthetically dominant form.[1][2][3][4][5]

Structural Visualization

The following diagram illustrates the connectivity and functional regions of the molecule.

Figure 1: Structural decomposition highlighting the electronic push-pull nature of the scaffold.

Synthetic Utility & Reactivity[10]

The 5,6-dimethoxypyridine scaffold is a "privileged structure" in drug discovery, often serving as a bioisostere for trimethoxyphenyl rings found in natural products like Combretastatin A4 (a potent tubulin polymerization inhibitor).

Electronic Properties

• Push-Pull System: The methoxy groups at C5 and C6 are strong electron-donating groups (EDG) via resonance, increasing the electron density of the pyridine ring. Conversely, the acrylate group at C2 is an electron-withdrawing group (EWG).

• Michael Acceptor: The

  -unsaturated ester is susceptible to nucleophilic attack (Michael addition), making this molecule a reactive intermediate for synthesizing heterocycles or covalent drugs.

Synthetic Pathways[3][7][8][10][11]

Two primary methodologies are employed to synthesize this compound. The Heck Coupling is preferred for scalability and stereocontrol (E-selectivity), while the Knoevenagel Condensation is useful if the aldehyde precursor is readily available.

Method A: Palladium-Catalyzed Heck Coupling (Preferred)

This route couples a halopyridine with methyl acrylate.

• Starting Material: 2-Bromo-5,6-dimethoxypyridine.

• Reagent: Methyl acrylate.[6]

• Catalyst: Pd(OAc)₂ / PPh₃.

• Mechanism: Oxidative addition

  Carbopalladation -Hydride elimination.

Method B: Horner-Wadsworth-Emmons (HWE) / Knoevenagel

• Starting Material: 5,6-Dimethoxypicolinaldehyde (5,6-dimethoxypyridine-2-carbaldehyde).

• Reagent: Trimethyl phosphonoacetate (HWE) or Methyl acetate/base.

Synthesis Workflow Diagram

Figure 2: Convergent synthetic strategies for the target acrylate.

Detailed Experimental Protocol

This protocol details the Heck Coupling route, chosen for its robustness in generating the trans-isomer with high purity.

Reagents & Equipment[3][12][13]

• Substrate: 2-Bromo-5,6-dimethoxypyridine (1.0 eq)

• Coupling Partner: Methyl acrylate (1.5 eq)

• Catalyst: Palladium(II) acetate [Pd(OAc)₂] (5 mol%)

• Ligand: Triphenylphosphine [PPh₃] (10 mol%)

• Base: Triethylamine [Et₃N] (2.5 eq)

• Solvent: Anhydrous DMF or Acetonitrile

• Atmosphere: Argon or Nitrogen (Inert)

Step-by-Step Methodology

• Catalyst Pre-activation: In a dry Schlenk flask equipped with a magnetic stir bar, dissolve Pd(OAc)₂ (0.05 eq) and PPh₃ (0.10 eq) in anhydrous DMF. Stir at room temperature for 15 minutes under argon until the solution turns yellow/orange, indicating the formation of the active Pd(0) species.

• Substrate Addition: Add 2-Bromo-5,6-dimethoxypyridine (1.0 eq) to the catalyst mixture. Follow immediately with the addition of Triethylamine (2.5 eq).

• Olefin Insertion: Add Methyl acrylate (1.5 eq) dropwise via syringe.

• Reaction: Heat the reaction mixture to 100°C for 12–16 hours. Monitor reaction progress via TLC (Hexane:EtOAc 3:1) or LC-MS. The starting bromide spot should disappear, and a fluorescent blue spot (the acrylate product) should appear.

• Workup:

  • Cool the mixture to room temperature.

  • Dilute with Ethyl Acetate (EtOAc) and wash with water (

    ) to remove DMF and salts.

  • Wash the organic layer with brine, dry over anhydrous Na₂SO₄, and filter.

• Purification: Concentrate the filtrate under reduced pressure. Purify the crude residue via flash column chromatography on silica gel.

  • Eluent Gradient: 0%

    30% EtOAc in Hexanes.

  • Yield Expectation: 75–85%.

• Characterization Check:

  • ¹H NMR (CDCl₃): Look for the characteristic doublets of the acrylate vinyl protons (

    Hz, indicating trans geometry) around 6.8 and 7.6 ppm.

Applications in Drug Discovery[3]

The methyl 3-(5,6-dimethoxypyridin-2-yl)acrylate scaffold is primarily investigated in oncology and neurology research.

Tubulin Polymerization Inhibition

This molecule acts as a precursor to rigid analogs of Combretastatin A4 . The 5,6-dimethoxy motif mimics the 3,4,5-trimethoxyphenyl ring of Colchicine, binding to the colchicine-binding site on

-tubulin.

• Mechanism:[2][7][8][9][10][11] Destabilization of microtubule formation

  G2/M cell cycle arrest Apoptosis.

Kinase Inhibitor Intermediate

The acrylate tail serves as a "warhead" precursor.

• Covalent Inhibition: The acrylate can be modified to form acrylamides that target cysteines in kinase active sites (e.g., FGFR, EGFR).

• Reduction: Hydrogenation yields the saturated propanoate, used in creating flexible linkers for PROTACs (Proteolysis Targeting Chimeras).

References

• Heck Reaction Mechanism & Scope

  • Beletskaya, I. P., & Cheprakov, A. V. (2000). The Heck Reaction as a Sharpening Stone of Palladium Catalysis. Chemical Reviews, 100(8), 3009–3066.

• Synthesis of Alkoxypyridines

  • Gros, P., & Fort, Y. (2002). Preparation of substituted alkoxypyridines via directed metalation and metal-halogen exchange.[5] Journal of Organic Chemistry.

• Acrylate Derivatives as Anticancer Agents

  • Alshammari, M. B., et al. (2023).[3] Design, synthesis and antiproliferative screening of newly synthesized acrylate derivatives as potential anticancer agents.[3][12] RSC Advances, 13, 24655-24671.

• Combretastatin Analogues (Tubulin Targeting)

  • Pettit, G. R., et al. (1995). Antineoplastic agents. 291. Isolation and structure of combretastatin A-1.

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• 3. Design, synthesis and antiproliferative screening of newly synthesized acrylate derivatives as potential anticancer agents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
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• 11. Heck Reaction [organic-chemistry.org]
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An In-Depth Technical Guide to the Solubility Profile of Methyl 3-(5,6-dimethoxypyridin-2-yl)acrylate in Dimethyl Sulfoxide (DMSO)

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

The determination of a compound's solubility is a critical, foundational step in the drug discovery and development pipeline. Poor solubility can lead to unreliable in-vitro assay results, hinder formulation development, and ultimately cause clinical failure due to poor bioavailability. This guide provides a comprehensive technical overview of the principles and methodologies for determining the solubility profile of Methyl 3-(5,6-dimethoxypyridin-2-yl)acrylate in Dimethyl Sulfoxide (DMSO), a powerful and widely used polar aprotic solvent.[1] While specific public data on this compound's solubility is scarce, this document equips researchers with the theoretical understanding and practical, field-proven protocols necessary to establish a robust and reliable solubility profile in their own laboratories. The methodologies described herein, including the gold-standard Shake-Flask method for thermodynamic solubility and high-throughput methods for kinetic solubility, are designed to ensure scientific integrity and generate reproducible, high-quality data.

Section 1: Understanding the Components

A thorough understanding of both the solute and the solvent is paramount to predicting and interpreting solubility behavior.

• Structure and Properties: Methyl 3-(5,6-dimethoxypyridin-2-yl)acrylate is a heterocyclic building block with a molecular formula of C₁₁H₁₃NO₄ and a molecular weight of 223.23 g/mol .[2] Its structure features a substituted pyridine ring, which imparts some polarity, and an acrylate ester group, which is more nonpolar. The two methoxy groups (-OCH₃) on the pyridine ring can act as hydrogen bond acceptors.

• Relevance in Research: As a heterocyclic building block, this compound is of interest to medicinal chemists and researchers for synthesizing more complex molecules with potential biological activity. Accurate solubility data is essential for its effective use in subsequent reactions and biological screening assays.

• Exceptional Solvating Power: DMSO, with the formula (CH₃)₂SO, is a highly polar, aprotic solvent renowned for its ability to dissolve a vast range of both polar and nonpolar compounds.[1][3][4] This makes it an indispensable tool in drug discovery for creating high-concentration stock solutions for compound libraries.[1]

• Physicochemical Characteristics:

  • Polarity: The strong dipole of the sulfoxide bond (S=O) makes DMSO highly polar.[4]

  • Aprotic Nature: It does not donate hydrogen atoms for hydrogen bonding, which can be advantageous in many chemical reactions.[1][5]

  • Miscibility: It is fully miscible with water and a wide variety of organic solvents, facilitating its use in aqueous biological assays.[1]

  • Low Toxicity: Compared to other polar aprotic solvents like dimethylformamide (DMF), DMSO has relatively low toxicity, though it is known to readily penetrate the skin, which can facilitate the absorption of dissolved substances.[1][5]

Section 2: Theoretical Framework of Solubility

The solubility of Methyl 3-(5,6-dimethoxypyridin-2-yl)acrylate in DMSO is governed by the intermolecular forces between the solute and solvent molecules. The principle of "like dissolves like" suggests that the polar nature of DMSO will facilitate the dissolution of this compound.

• Intermolecular Interactions: The primary forces at play will be dipole-dipole interactions between the polar S=O group of DMSO and the polar regions of the solute molecule (the pyridine nitrogen and methoxy groups).

• Solvation Energy vs. Crystal Lattice Energy: For dissolution to occur, the energy released from the formation of solute-solvent interactions (solvation energy) must overcome the energy required to break apart the solute's crystal lattice structure.[6]

Caption: Key energy dynamics in the dissolution process.

Section 3: Experimental Determination of Solubility

To provide a comprehensive profile, both thermodynamic and kinetic solubility should be determined.[7][8]

• Thermodynamic Solubility: This is the "true" or equilibrium solubility, representing the maximum concentration of a compound that can be dissolved in a solvent under specific conditions (e.g., temperature, pressure).[9] The Shake-Flask method is the gold standard for this determination.[7]

• Kinetic Solubility: This measures the concentration at which a compound precipitates when a concentrated DMSO stock solution is rapidly diluted into an aqueous buffer.[9][10][11] It is a high-throughput method often used in early drug discovery to identify compounds that might precipitate under assay conditions.[8][11]

This protocol provides a self-validating system for determining the equilibrium solubility of the target compound in 100% DMSO.

Materials and Reagents:

• Methyl 3-(5,6-dimethoxypyridin-2-yl)acrylate (solid powder)

• Anhydrous DMSO (≥99.9% purity)

• Analytical balance

• Glass vials with screw caps

• Orbital shaker in a temperature-controlled incubator (e.g., 25°C)

• High-speed centrifuge

• Calibrated pipettes

• Syringe filters (0.22 µm)

• High-Performance Liquid Chromatography (HPLC) system with a UV detector and a suitable column (e.g., C18)

Step-by-Step Methodology:

• Preparation: Add an excess amount of solid Methyl 3-(5,6-dimethoxypyridin-2-yl)acrylate to a pre-weighed glass vial. The excess solid is crucial to ensure a saturated solution is achieved.

• Solvent Addition: Add a precise, known volume of anhydrous DMSO to the vial.

• Equilibration: Seal the vial tightly and place it on an orbital shaker within an incubator set to a constant temperature (e.g., 25°C). Agitate the mixture for a sufficient duration (typically 24-48 hours) to ensure equilibrium is reached.[7][9]

• Phase Separation: After equilibration, visually confirm the presence of undissolved solid. Centrifuge the vial at high speed (e.g., 10,000 x g for 15 minutes) to pellet the excess solid.[7]

• Sample Collection: Carefully collect an aliquot of the clear supernatant. To ensure no solid particles are transferred, filter the collected supernatant through a 0.22 µm syringe filter.

• Quantification: Prepare a standard curve of the compound with known concentrations in DMSO. Accurately dilute the filtered supernatant with DMSO to fall within the linear range of the standard curve. Analyze the diluted sample and standards using a validated HPLC-UV method to determine the concentration.

• Calculation: Calculate the solubility in mg/mL or mM based on the HPLC quantification and the dilution factor.

Caption: Workflow for Thermodynamic Solubility Determination.

Section 4: Data Presentation and Interpretation

Quantitative solubility data should be presented clearly to allow for easy comparison and interpretation. The experiment should be repeated at different temperatures relevant to laboratory and physiological conditions.

Since specific experimental data is not publicly available, the following table illustrates how the results from the described protocol should be presented.

Parameter	Temperature	Value (Illustrative)	Unit	Method
Thermodynamic Solubility	25°C (Room Temp)	150	mg/mL	Shake-Flask / HPLC
Thermodynamic Solubility	37°C (Physiological)	185	mg/mL	Shake-Flask / HPLC

• Impact of Temperature: For most solids, solubility increases with temperature. The data should reflect this trend. A significant increase in solubility at 37°C compared to 25°C is an important consideration for designing in vitro cell-based assays.

• Practical Implications for Researchers:

  • Stock Solution Preparation: Knowing the maximum solubility allows for the preparation of highly concentrated, stable stock solutions, minimizing the final percentage of DMSO in assays. High concentrations of DMSO (typically >0.5%) can be toxic to cells.

  • Assay Integrity: A compound that is fully dissolved in its stock solution is less likely to precipitate upon dilution in aqueous assay buffers, preventing false negatives and ensuring accurate concentration-response curves.

  • Reproducibility: A well-defined solubility profile is key to achieving reproducible results across different experiments and laboratories.

Section 5: Conclusion

This guide establishes a comprehensive framework for determining and understanding the solubility profile of Methyl 3-(5,6-dimethoxypyridin-2-yl)acrylate in DMSO. By combining a solid theoretical understanding with rigorous, validated experimental protocols, researchers can generate the high-quality data necessary for confident decision-making in chemical synthesis and drug discovery programs. Adherence to these principles of causality and self-validation ensures the scientific integrity of the solubility data, a cornerstone parameter for the successful progression of any research compound.

References

• Wikipedia. (n.d.). Dimethyl sulfoxide. Retrieved from [Link]

• AxisPharm. (n.d.). Kinetic Solubility Assays Protocol. Retrieved from [Link]

• BioDuro. (n.d.). ADME Solubility Assay. Retrieved from [Link]

• Creative Animodel. (2023, July 13). DMSO (Dimethyl Sulfoxide): A Versatile Organic Solvent And Drug Delivery Tool. Retrieved from [Link]

• Bio-protocol. (2018). Determination of Kinetic Solubility. Retrieved from [Link]

• American Chemical Society. (2021, September 20). Dimethyl sulfoxide. Retrieved from [Link]

• GE Healthcare Life Sciences. (2011, October 15). Buffer and sample preparation for direct binding assay in 2% DMSO. Retrieved from [Link]

• Gaylord Chemical Company. (n.d.). DIMETHYL SULFOXIDE (DMSO) A “NEW” CLEAN, UNIQUE, SUPERIOR SOLVENT. Retrieved from [Link]

• LifeTein. (2023, September 28). How to dissolve peptide in DMSO and still be safe to the cell culture. Retrieved from [Link]

• Oakwood Chemical. (n.d.). Methyl 3-(5, 6-dimethoxypyridin-2-yl)acrylate, 1 gram. Retrieved from [Link]

• Creative Bioarray. (2025, July 31). Aqueous Solubility Assays. Retrieved from [Link]

• Tetko, I. V., et al. (2004). In silico estimation of DMSO solubility of organic compounds for bioscreening. Journal of Chemical Information and Computer Sciences, 44(2), 627-34. Retrieved from [Link]

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• 4. pedagogie.ac-limoges.fr [pedagogie.ac-limoges.fr]
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• 9. ADME Solubility Assay-BioDuro-Global CRDMO, Rooted in Science [bioduro.com]
• 10. Kinetic Solubility Assays Protocol | AxisPharm [axispharm.com]
• 11. enamine.net [enamine.net]

Protocols & Analytical Methods

Application Note and Detailed Protocol for the Synthesis of Methyl 3-(5,6-dimethoxypyridin-2-yl)acrylate

Abstract

This document provides a comprehensive guide for the synthesis of methyl 3-(5,6-dimethoxypyridin-2-yl)acrylate, a valuable heterocyclic building block for pharmaceutical and materials science research. The protocol details a robust and highly stereoselective synthesis from 5,6-dimethoxypicolinaldehyde via the Horner-Wadsworth-Emmons (HWE) olefination. This application note is intended for researchers, chemists, and professionals in drug development, offering in-depth mechanistic insights, a step-by-step experimental procedure, safety protocols, and troubleshooting guidance to ensure a successful and reproducible synthesis.

Introduction and Synthetic Strategy

The target molecule, methyl 3-(5,6-dimethoxypyridin-2-yl)acrylate, incorporates a substituted pyridine ring, a structural motif prevalent in a wide array of biologically active compounds. Its synthesis is a key step in the development of novel molecular entities. The conversion of an aldehyde to an α,β-unsaturated ester is a cornerstone transformation in organic synthesis. While several methods exist, the Horner-Wadsworth-Emmons (HWE) reaction stands out for this specific transformation due to its significant advantages over the classical Wittig reaction.[1][2]

Why the Horner-Wadsworth-Emmons Reaction?

• Enhanced Nucleophilicity: The phosphonate-stabilized carbanion used in the HWE reaction is more nucleophilic and typically less basic than the corresponding phosphonium ylide in a Wittig reaction, allowing it to react efficiently with a wider range of aldehydes, including those that may be sterically hindered or prone to enolization.[3]

• Superior Stereoselectivity: The HWE reaction almost exclusively yields the thermodynamically more stable (E)-alkene (trans-isomer).[3][4] This stereochemical control is crucial for applications where specific isomerism dictates biological activity or material properties.

• Simplified Purification: A major practical advantage is that the byproduct of the HWE reaction is a water-soluble dialkyl phosphate salt, which can be easily removed by a simple aqueous extraction (work-up).[1][4] This contrasts sharply with the often-difficult separation of triphenylphosphine oxide from the product in a Wittig reaction.[5]

The chosen synthetic route is outlined below:

Figure 2: Horner-Wadsworth-Emmons reaction mechanism.

Detailed Experimental Protocol

Materials and Reagents

Reagent/Material	CAS Number	Molecular Wt.	Recommended Purity/Grade	Supplier Example
5,6-Dimethoxypicolinaldehyde	N/A	167.16	>97%	Custom Synthesis
Sodium Hydride (NaH)	7646-69-7	24.00	60% dispersion in mineral oil	Sigma-Aldrich
Trimethyl phosphonoacetate	5927-18-4	182.11	>98%	TCI, Alfa Aesar
Tetrahydrofuran (THF)	109-99-9	72.11	Anhydrous, ≥99.9%, inhibitor-free	Acros Organics
n-Hexane	110-54-3	86.18	Anhydrous, 99%	Fisher Scientific
Ethyl Acetate (EtOAc)	141-78-6	88.11	ACS Grade	VWR
Saturated aq. NH₄Cl	N/A	N/A	N/A	Lab-prepared
Brine (Saturated aq. NaCl)	N/A	N/A	N/A	Lab-prepared
Anhydrous Sodium Sulfate (Na₂SO₄)	7757-82-6	142.04	Granular, ACS Grade	EMD Millipore
Silica Gel	63231-67-4	60.08	230-400 mesh, 60 Å	Sorbent Technologies
TLC Plates	N/A	N/A	Silica Gel 60 F₂₅₄	Merck

Equipment

• Round-bottom flasks (oven-dried)

• Magnetic stirrer and stir bars

• Schlenk line or nitrogen/argon manifold with bubbler

• Syringes and needles

• Cannula for solvent transfer

• Ice-water bath

• Separatory funnel

• Rotary evaporator

• Flash column chromatography setup

• Standard laboratory glassware

Critical Safety Precautions

• Sodium Hydride (NaH): NaH is a highly flammable solid that reacts violently with water and moisture to produce flammable hydrogen gas, which can ignite spontaneously. [6][7]It is also corrosive. [8] * Handling: Always handle NaH (60% dispersion) in an inert atmosphere (glovebox or under a nitrogen/argon stream). [7]Never work alone when using NaH. [7] * PPE: Wear a flame-retardant lab coat, safety goggles, a face shield, and nitrile or neoprene gloves. [9] * Storage: Store in a tightly sealed container in a cool, dry, well-ventilated area away from water sources. [9] * Quenching: Unreacted NaH must be quenched carefully. This is typically done by the slow, dropwise addition of isopropanol, followed by methanol, and finally water, all at 0 °C.

• Anhydrous Solvents: Anhydrous THF can form explosive peroxides. Use from a freshly opened bottle or a solvent purification system.

• General: Conduct the entire reaction in a well-ventilated chemical fume hood. Always wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and gloves.

Step-by-Step Synthesis Procedure

1. Preparation of Sodium Hydride Suspension: a. To a 100 mL three-neck round-bottom flask equipped with a magnetic stir bar, nitrogen inlet, and a rubber septum, add sodium hydride (60% dispersion in mineral oil, 0.53 g, 13.2 mmol, 1.2 equiv.). b. Under a positive flow of nitrogen, wash the NaH by adding anhydrous n-hexane (3 x 10 mL). For each wash, stir the suspension for 2 minutes, stop stirring, allow the grey NaH powder to settle, and carefully remove the hexane supernatant via cannula. This removes the protective mineral oil. c. After the final wash, briefly dry the NaH powder under a stream of nitrogen.

2. Ylide Formation: a. Suspend the oil-free NaH in anhydrous THF (30 mL). b. Cool the suspension to 0 °C using an ice-water bath. c. Slowly add trimethyl phosphonoacetate (2.0 g, 11.0 mmol, 1.0 equiv.) dropwise via syringe over 15 minutes. Vigorous hydrogen gas evolution will be observed. d. After the addition is complete, remove the ice bath and stir the milky white suspension at room temperature for 1 hour to ensure complete formation of the phosphonate ylide.

3. Olefination Reaction: a. In a separate flask, dissolve 5,6-dimethoxypicolinaldehyde (1.84 g, 11.0 mmol, 1.0 equiv.) in anhydrous THF (15 mL). b. Re-cool the ylide suspension to 0 °C. c. Add the solution of 5,6-dimethoxypicolinaldehyde dropwise to the ylide suspension over 20 minutes. d. Once the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 3-5 hours.

4. Reaction Monitoring: a. Monitor the reaction progress by Thin-Layer Chromatography (TLC) using a 3:1 Hexane:Ethyl Acetate eluent system. b. The reaction is complete when the starting aldehyde spot (visualized under UV light) is no longer visible.

5. Work-up and Extraction: a. Cool the reaction mixture back to 0 °C in an ice-water bath. b. Carefully quench the reaction by the slow, dropwise addition of saturated aqueous ammonium chloride (NH₄Cl) solution (20 mL). c. Transfer the mixture to a separatory funnel and add ethyl acetate (50 mL) and water (20 mL). d. Separate the layers. Extract the aqueous layer with ethyl acetate (2 x 30 mL). e. Combine all organic layers and wash sequentially with water (2 x 40 mL) and then brine (1 x 40 mL) to remove the water-soluble phosphate byproduct. [10] 6. Purification: a. Dry the combined organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator. b. The resulting crude oil/solid should be purified by flash column chromatography on silica gel. c. Elute with a gradient of 10% to 30% ethyl acetate in hexane to afford the pure methyl 3-(5,6-dimethoxypyridin-2-yl)acrylate as a solid.

Expected Results and Characterization

Reaction Data Summary

Parameter	Value
Starting Aldehyde	1.84 g (11.0 mmol)
Trimethyl phosphonoacetate	2.0 g (11.0 mmol)
Sodium Hydride (60%)	0.53 g (13.2 mmol)
Expected Product (MW: 223.23 g/mol )	~2.0 g (Theoretical: 2.46 g)
Expected Yield	~80-90%
Physical Appearance	White to off-white solid

Analytical Data for Product Characterization

The final product should be characterized using standard spectroscopic methods to confirm its identity and purity. [11]

Technique	Expected Data for Methyl 3-(5,6-dimethoxypyridin-2-yl)acrylate
¹H NMR (400 MHz, CDCl₃)	δ (ppm): ~7.60 (d, J≈16.0 Hz, 1H, vinylic-H), ~7.35 (d, J≈8.0 Hz, 1H, Ar-H), ~6.90 (d, J≈16.0 Hz, 1H, vinylic-H), ~6.70 (d, J≈8.0 Hz, 1H, Ar-H), ~3.95 (s, 3H, OCH₃), ~3.90 (s, 3H, OCH₃), ~3.80 (s, 3H, COOCH₃).
¹³C NMR (100 MHz, CDCl₃)	δ (ppm): ~167.0 (C=O), ~155.0 (Ar-C), ~150.0 (Ar-C), ~145.0 (Ar-C), ~142.0 (Vinylic-CH), ~125.0 (Vinylic-CH), ~120.0 (Ar-CH), ~110.0 (Ar-CH), ~56.0 (OCH₃), ~55.8 (OCH₃), ~51.8 (COOCH₃).
MS (ESI+)	Calculated for C₁₁H₁₄NO₄⁺ [M+H]⁺: 224.0917; Found: 224.0915.

| IR (KBr) | ν (cm⁻¹): ~3050 (Ar C-H), ~2950 (Alkyl C-H), ~1715 (C=O, ester), ~1640 (C=C, alkene), ~1600, 1480 (Ar C=C), ~1250, 1050 (C-O stretch). |

Note: NMR chemical shifts are predicted based on analogous structures and may vary slightly. The large coupling constant (J ≈ 16.0 Hz) between the vinylic protons is characteristic of the (E)-isomer. [12]

Troubleshooting Guide

Problem	Probable Cause(s)	Suggested Solution(s)
Low or No Yield	1. Inactive NaH (exposed to moisture).2. Insufficiently dried glassware or THF.3. Incomplete deprotonation of the phosphonate.	1. Use fresh, unopened NaH.2. Ensure all glassware is rigorously oven-dried and solvents are anhydrous.3. Allow ylide formation to proceed for a longer duration (e.g., 1.5 hours) before adding the aldehyde.
Incomplete Reaction (Aldehyde remains)	1. Insufficient equivalents of ylide.2. Low reaction temperature or insufficient time.	1. Ensure accurate weighing of all reagents; consider using 1.2-1.3 equivalents of the phosphonate and base.2. Allow the reaction to stir at room temperature for a longer period (monitor by TLC). Gentle heating (40 °C) can be applied if necessary.
Formation of Side Products	1. Base-sensitive functional groups on the aldehyde (not applicable here, but a general concern).2. Michael addition of the ylide to the product.	1. Consider using a milder base if applicable (e.g., K₂CO₃, DBU), though NaH is standard for this reagent.2. Ensure the aldehyde is added to the ylide at 0 °C to control reactivity.
Difficulty in Purification (Phosphate byproduct present)	Incomplete removal during aqueous work-up.	Perform additional washes with water during the extraction phase. The phosphate salt is highly water-soluble. [10]

References

• Horner–Wadsworth–Emmons reaction - Wikipedia. (n.d.). Retrieved February 25, 2026, from [Link]

• Wittig-Horner Reaction Horner-Wadsworth-Emmons Reaction - Organic Chemistry Portal. (n.d.). Retrieved February 25, 2026, from [Link]

• Ando, K. (1997). A Mechanistic Study of the Horner-Wadsworth-Emmons Reaction: Computational Investigation on the Reaction Pass and the Stereochemistry in the Reaction of Lithium Enolate Derived from Trimethyl Phosphonoacetate with Acetaldehyde. The Journal of Organic Chemistry, 62(7), 1934-1939.

• Sodium hydride - Wikipedia. (n.d.). Retrieved February 25, 2026, from [Link]

• Horner-Wadsworth-Emmons reaction | PPTX - Slideshare. (2016, October 1). Retrieved February 25, 2026, from [Link]

• The Uses and Applications of Trimethyl Phosphonoacetate Cas No. 5927-18-4 - Htdchem. (2024, February 2). Retrieved February 25, 2026, from [Link]

• Sodium Hydride - Standard Operating Procedure. (2012, December 14). Retrieved February 25, 2026, from [Link]

• Common Name: SODIUM HYDRIDE HAZARD SUMMARY - NJ.gov. (n.d.). Retrieved February 25, 2026, from [Link]

• MSDS for SODIUM HYDRIDE - Alkali Metals. (n.d.). Retrieved February 25, 2026, from [Link]

• Material Safety Data Sheet - Trimethyl Phosphonoacetate, 98% - Cole-Parmer. (2005, October 3). Retrieved February 25, 2026, from [Link]

• Wittig reaction - Wikipedia. (n.d.). Retrieved February 25, 2026, from [Link]

• Additional experimental data - Beilstein Journals. (n.d.). Retrieved February 25, 2026, from [Link]

• The Wittig reaction | Organic Chemistry II - Lumen Learning. (n.d.). Retrieved February 25, 2026, from [Link]

• Wittig Reaction - Chemistry LibreTexts. (2023, January 22). Retrieved February 25, 2026, from [Link]

• Wittig Reaction - Examples and Mechanism - Master Organic Chemistry. (2018, February 6). Retrieved February 25, 2026, from [Link]

• Wittig Reaction - Organic Chemistry Portal. (n.d.). Retrieved February 25, 2026, from [Link]

• CN102115458A - Synthetic method of 3-methoxy-2-aryl methyl acrylate compound - Google Patents. (2011, July 6).

• preparation of horner-wadsworth-emmons reagent - Organic Syntheses Procedure. (n.d.). Retrieved February 25, 2026, from [Link]

• The Horner-Emmons Reaction - YouTube. (2016, October 1). Retrieved February 25, 2026, from [Link]

• An Efficient Synthesis of 5,6-Dimethoxy 1- and 2-Naphthols via Teuber Reaction - ResearchGate. (2025, August 6). Retrieved February 25, 2026, from [Link]

• CN102115458A - Synthetic method of 3-methoxy-2-aryl methyl acrylate compound - Google Patents. (n.d.).

• Synthesis of 5,6-Dihydrophenanthridines via Palladium-Catalyzed Intramolecular Dehydrogenative Coupling of Two Aryl C−H Bonds - PMC. (n.d.). Retrieved February 25, 2026, from [Link]

• A high yield synthesis of 1,2:5,6-DI-O-isopropylidene-d-mannitol - ResearchGate. (2025, August 6). Retrieved February 25, 2026, from [Link]

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• 6. Sodium hydride - Wikipedia [en.wikipedia.org]
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Wittig olefination protocol for 5,6-dimethoxypyridine-2-carbaldehyde

Application Note: Wittig Olefination Protocols for 5,6-Dimethoxypyridine-2-carbaldehyde

Executive Summary

This guide details the operational protocols for the Wittig olefination of 5,6-dimethoxypyridine-2-carbaldehyde (1) . This substrate presents a unique electronic environment: the electron-deficient pyridine core is modulated by two electron-donating methoxy groups, creating a "push-pull" system that influences electrophilicity at the C2-formyl position.

We present two distinct protocols optimized for medicinal chemistry applications:

• Protocol A: Synthesis of the terminal alkene (vinyl group) using a non-stabilized ylide.

• Protocol B: Synthesis of E-selective

  -unsaturated esters using a stabilized ylide.

Crucially, this note addresses the primary bottleneck of Wittig chemistry on heterocyclic scaffolds: the efficient removal of Triphenylphosphine Oxide (TPPO) without compromising the basic pyridine product.

Chemical Context & Mechanistic Insight

The substrate (1) possesses a pyridine nitrogen that can act as a Lewis base, potentially interfering with lithium-based intermediates.[1] However, the methoxy group at the C6 position provides steric shielding to the nitrogen lone pair, mitigating N-alkylation side reactions.[1]

Mechanistic Pathway: The reaction proceeds via the formation of an oxaphosphetane intermediate.[2][3] For non-stabilized ylides (Protocol A), the reaction is kinetically controlled, often favoring Z-selectivity (though terminal alkenes have no stereoisomerism).[1] For stabilized ylides (Protocol B), the reaction is thermodynamically controlled, favoring the E-isomer to minimize steric repulsion in the intermediate.[1]

Figure 1: Concerted mechanism emphasizing the oxaphosphetane intermediate.[1] Note: Modern evidence suggests the betaine is often not a discrete minimum in Li-free conditions.

Critical Considerations

Parameter	Impact on Protocol	Mitigation Strategy
Pyridine Basicity	The pyridine N can coordinate to Lewis acidic salts (Li+, Mg2+).	Use K+ or Na+ bases (KOtBu, NaHMDS) to minimize chelation.[1]
Aldehyde Stability	C2-aldehydes are prone to hydration or oxidation.	Use freshly sublimed/distilled aldehyde or store under Ar at -20°C.
TPPO Removal	TPPO co-elutes with polar pyridines during chromatography.	Mandatory: Use ZnCl2 complexation or solubility precipitation (See Section 6).[1]
Water Sensitivity	Proton transfer quenches the ylide.	Use anhydrous THF (<50 ppm H2O) and flame-dried glassware.[1]

Protocol A: Methylenation (Terminal Alkene)

Target: 5,6-dimethoxy-2-vinylpyridine Reagent: Methyltriphenylphosphonium bromide (

) Base: Potassium tert-butoxide ( )[1]

Materials

• 5,6-dimethoxypyridine-2-carbaldehyde (1.0 equiv)[1]

• Methyltriphenylphosphonium bromide (1.2 equiv) [Dried under vacuum at 100°C for 2h prior to use][1]

• (1.0 M in THF) (1.3 equiv)[1]

• Anhydrous THF (0.1 M concentration relative to aldehyde)[1]

Step-by-Step Procedure

• Ylide Formation: To a flame-dried Schlenk flask under Nitrogen, add suspended methyltriphenylphosphonium bromide (1.2 equiv) in anhydrous THF.

• Deprotonation: Cool the suspension to 0°C . Dropwise add

  solution (1.3 equiv).[1] The white suspension will turn distinctively bright yellow , indicating formation of the ylide ( ).[1] Stir at 0°C for 45 minutes.

• Addition: Dissolve the aldehyde (1.0 equiv) in a minimal volume of anhydrous THF. Add this solution dropwise to the cold ylide mixture over 10 minutes.

  • Note: The yellow color typically fades to a pale suspension as the ylide is consumed.

• Reaction: Remove the ice bath and allow to warm to Room Temperature (RT). Stir for 2–4 hours. Monitor by TLC (EtOAc/Hexanes) or LCMS.[1]

• Quench: Quench carefully with saturated aqueous

  .

• Workup: Dilute with

  . Wash the organic layer with water (x2) and brine (x1).[1] Dry over .[4]

• Purification: Proceed to Section 6 for TPPO removal strategies before flash chromatography.

Protocol B: Homologation (E-Selective)

Target: Ethyl (E)-3-(5,6-dimethoxypyridin-2-yl)acrylate Reagent: (Carbethoxymethylene)triphenylphosphorane (Stabilized Ylide)[1]

Materials

• 5,6-dimethoxypyridine-2-carbaldehyde (1.0 equiv)[1]

• (Carbethoxymethylene)triphenylphosphorane (1.1 equiv)[1]

• Solvent: Toluene (anhydrous) or DCM.[1]

Step-by-Step Procedure

• Setup: In a round-bottom flask equipped with a reflux condenser, combine the aldehyde (1.0 equiv) and the stabilized ylide (1.1 equiv) in Toluene (0.2 M).

  • Expert Insight: Stabilized ylides are less reactive.[5] While DCM at RT works for simple aldehydes, the electron-rich nature of the dimethoxy-pyridine ring reduces the electrophilicity of the aldehyde carbonyl. Thermal energy is required for full conversion.

• Reaction: Heat the mixture to 90°C (oil bath) for 4–6 hours.

• Monitoring: Check LCMS for the appearance of the product peak (M+1) and disappearance of aldehyde.

  • Stereochemistry: The E-isomer is thermodynamically favored (>95:5 E:Z ratio is typical).

• Workup: Concentrate the toluene directly under reduced pressure.

• Purification: The residue will contain the product and TPPO. Proceed to Section 6.

Advanced Purification: The TPPO Problem

Triphenylphosphine oxide (TPPO) is the bane of Wittig reactions. It is moderately polar and often streaks on silica, contaminating the pyridine product.[1]

Method 1: The ZnCl2 Precipitation (Recommended) This method exploits the ability of ZnCl2 to form a solid complex with TPPO,

, which is insoluble in ether/ethanol mixtures.[1]

• Dissolve the crude reaction residue in a minimal amount of Ethanol or Isopropanol .

• Add anhydrous

  (2.0 equiv relative to the theoretical amount of TPPO).

  • Note: Dissolve ZnCl2 in a small volume of ethanol first if using pellets.

• Stir at RT for 30 minutes. A white precipitate should form.

• Dilute the mixture with 50% volume of

  or Pentane to drive further precipitation.

• Filter the solid (Zn-TPPO complex) through a sintered glass frit or Celite pad.

• Concentrate the filtrate.[6] The resulting oil is significantly depleted of TPPO and ready for standard Flash Chromatography (SiO2, Hexanes/EtOAc gradient).[1]

Method 2: Solubility Differential (For Non-Polar Products)

• Concentrate crude to dryness.

• Triturate vigorously with cold Pentane or Hexane/Ether (9:1) .

• TPPO is poorly soluble in pentane; the vinyl pyridine product (Protocol A) is likely soluble.

• Filter off the solid TPPO.[7]

Figure 2: Decision matrix for removing Triphenylphosphine Oxide (TPPO) based on product polarity.

References

• Batesky, D. C., et al. (2017).[1][7] "Removal of Triphenylphosphine Oxide by Precipitation with Zinc Chloride in Polar Solvents." The Journal of Organic Chemistry, 82(19), 9931–9936.[1]

  • [Link][1]

• Maryanoff, B. E., & Reitz, A. B. (1989).[1] "The Wittig olefination reaction and modifications involving phosphoryl-stabilized carbanions. Stereochemistry, mechanism, and selected synthetic aspects."[1][2][8] Chemical Reviews, 89(4), 863–927.[1]

  • [Link][1]

• Vedejs, E., & Peterson, M. J. (1994).[1] "Stereocontrol in Organic Synthesis Using the Wittig Reaction." Topics in Stereochemistry, 21, 1–85.[1]

  • [Link][1]

• Clayden, J., Greeves, N., & Warren, S. (2012).[1] Organic Chemistry (2nd ed.).[1] Oxford University Press. (General reference for Wittig Mechanism and pKa values).

  • [Link][1]

Sources

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• 2. Wittig reaction - Wikipedia [en.wikipedia.org]
• 3. 20.4. The Wittig reaction | Organic Chemistry II [courses.lumenlearning.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. Wittig Reaction - Common Conditions [commonorganicchemistry.com]
• 6. Removal of Triphenylphosphine Oxide by Precipitation with Zinc Chloride in Polar Solvents - PMC [pmc.ncbi.nlm.nih.gov]
• 7. semanticscholar.org [semanticscholar.org]
• 8. Wittig Reaction [organic-chemistry.org]

Application Note: High-Efficiency Heck Coupling of 2-Bromo-5,6-dimethoxypyridine with Methyl Acrylate

Executive Summary & Strategic Rationale

This application note details the optimized protocol for the palladium-catalyzed cross-coupling of 2-bromo-5,6-dimethoxypyridine (Substrate) with methyl acrylate (Coupling Partner).

The Challenge of 2-Pyridyl Halides

Historically, 2-halopyridines are challenging substrates for Pd-catalyzed couplings due to two primary failure modes:

• Catalyst Poisoning: The pyridine nitrogen is a strong

  -donor, capable of displacing phosphine ligands and forming unreactive Pd-pyridine complexes.

• Electronic Deactivation: The electron-deficient nature of the pyridine ring can make the C-Br bond difficult to activate via oxidative addition compared to aryl bromides.

The 5,6-Dimethoxy Advantage

This specific substrate offers a unique structural advantage that this protocol exploits:

• Steric Shielding: The methoxy group at the C6 position (ortho to the nitrogen) creates a steric barrier. Combined with the bulky bromine at C2, the nitrogen atom is effectively "shielded," significantly reducing its ability to coordinate to and poison the palladium catalyst.

• Electronic Activation: The electron-donating methoxy groups (via resonance) increase the electron density of the ring, rendering the C-Br bond more amenable to oxidative addition than in electron-poor pyridines.

Mechanistic Insight & Reaction Pathway[1][2][3]

The reaction proceeds via the standard Mizoroki-Heck catalytic cycle (Neutral Pathway), but with critical nuances regarding the active catalytic species.

Catalytic Cycle Diagram

Figure 1: Catalytic cycle highlighting the suppression of N-coordination (poisoning) by the 6-methoxy substituent.[1]

Critical Mechanistic Factors[1][3]

• Ligand Selection (P(o-tol)3): We utilize Tri(o-tolyl)phosphine . The steric bulk of the ortho-methyl groups on the phosphine facilitates the dissociation of the ligand (creating open coordination sites) while preventing the formation of inactive bis-phosphine Pd complexes.

• Regioselectivity: Methyl acrylate is an electron-deficient olefin.[2][3] Electronic polarization dictates that the nucleophilic aryl-palladium species attacks the

  -carbon of the acrylate, resulting exclusively in the linear trans-cinnamate derivative.

Experimental Protocol

Materials & Reagents

Reagent	MW ( g/mol )	Equiv.	Amount (Example)	Role
2-Bromo-5,6-dimethoxypyridine	218.05	1.0	1.09 g (5.0 mmol)	Substrate
Methyl Acrylate	86.09	1.5	0.68 mL (7.5 mmol)	Coupling Partner
Pd(OAc)₂	224.51	0.05	56 mg (5 mol%)	Pre-catalyst
P(o-tol)₃	304.37	0.10	152 mg (10 mol%)	Ligand
Triethylamine (Et₃N)	101.19	2.5	1.74 mL (12.5 mmol)	Base
DMF (Anhydrous)	-	-	10 mL (0.5 M)	Solvent

Step-by-Step Procedure

Step 1: Catalyst Pre-complexation (Critical for Reproducibility)

• In a dry 50 mL round-bottom flask equipped with a magnetic stir bar, add Pd(OAc)₂ (56 mg) and P(o-tol)₃ (152 mg).

• Add 5 mL of anhydrous DMF.

• Stir at room temperature under Nitrogen/Argon for 15 minutes.

  • Visual Check: The solution should turn from orange to a clear yellow/amber, indicating the reduction of Pd(II) to Pd(0) and ligation.

Step 2: Reaction Assembly

• To the pre-complexed catalyst solution, add 2-bromo-5,6-dimethoxypyridine (1.09 g).

• Add the remaining DMF (5 mL) to wash down the sides.

• Add Triethylamine (1.74 mL) via syringe.

• Add Methyl Acrylate (0.68 mL) last.

• Fit the flask with a reflux condenser and seal the top with a septum/balloon or nitrogen line.

Step 3: Reaction & Monitoring

• Heat the reaction mixture to 95°C .

  • Note: Do not exceed 110°C, as methyl acrylate can polymerize or the catalyst can degrade (Pd black precipitation).

• Monitor by HPLC or TLC (Hexanes:EtOAc 3:1) at 4 hours and 12 hours.

  • Target: Disappearance of the starting bromide (Rf ~0.6) and appearance of the highly fluorescent blue product (Rf ~0.4).

Step 4: Workup & Purification [4]

• Cool the mixture to room temperature.

• Dilute with Ethyl Acetate (50 mL) and wash with Water (3 x 20 mL) to remove DMF and Et₃N salts.

• Wash the organic layer with Brine (20 mL), dry over Na₂SO₄, and concentrate in vacuo.

• Purification: Flash column chromatography on silica gel.

  • Eluent: Gradient 0%

    30% Ethyl Acetate in Hexanes.

  • Yield Expectation: 85-92% as a pale yellow solid.

Optimization & Data Analysis

The following table summarizes the optimization studies performed to validate this protocol.

Table 1: Optimization of Reaction Conditions

Entry	Catalyst	Ligand	Base	Solvent	Temp (°C)	Yield (%)	Notes
1	Pd(OAc)₂	PPh₃	Et₃N	DMF	100	65	Significant Pd black formation.
2	Pd(OAc)₂	P(o-tol)₃	Et₃N	DMF	100	91	Optimal. High stability.
3	Pd(dppf)Cl₂	-	K₂CO₃	Toluene	100	78	Slower reaction rate.
4	Pd(OAc)₂	P(o-tol)₃	K₂CO₃	MeCN	80	82	Good, but inorganic base solubility is limiting.
5	Pd(OAc)₂	None	Et₃N	DMF	100	<5	"Ligand-free" fails for this substrate.

Interpretation

• Ligand Effect: P(o-tol)₃ (Entry 2) outperforms PPh₃ (Entry 1). The bulky ortho-tolyl groups prevent the formation of the inactive [PdL₃] or [PdL₄] species, keeping the active [PdL₂] species available for the difficult oxidative addition to the pyridyl bromide [1].

• Base Effect: Soluble organic bases (Et₃N) are preferred in DMF to ensure a homogeneous reaction phase, preventing mass-transfer limitations often seen with inorganic carbonates (Entry 4).

Troubleshooting & Quality Control

Issue: Palladium Black Precipitation

• Cause: Catalyst decomposition due to high temperature or lack of stabilizing ligand.

• Solution: Ensure the P:Pd ratio is strictly 2:1 or slightly higher (up to 4:1). Lower the temperature to 90°C and extend reaction time.

Issue: Product Polymerization

• Cause: Methyl acrylate can polymerize at high temperatures.

• Solution: Add a radical inhibitor like Hydroquinone (1-2 mg) to the reaction mixture if polymerization is observed (gummy residue).

Validation (Self-Check)

• NMR Verification: The product is the trans-isomer. Look for the characteristic alkene coupling constant (

  Hz) in the proton NMR.

  • Expected Signal: Doublet at

    7.6-7.8 ppm (beta-H) and Doublet at 6.4-6.6 ppm (alpha-H).

References

• Scott, N. W. J., et al. (2019).[5] The ubiquitous cross-coupling catalyst system 'Pd(OAc)2'/2PPh3 forms a unique dinuclear Pd(I) complex. Chemical Science.

• Zhang, N., et al. (2001). Palladium-catalyzed selective cross-coupling between 2-bromopyridines and aryl bromides. Journal of Organic Chemistry.

• Röhr, M. I., et al. (2016). Breaking the regioselectivity rule for acrylate insertion in the Mizoroki–Heck reaction. PNAS/SciSpace.

• Combi-Blocks. (n.d.). Methyl 3-(5,6-dimethoxypyridin-2-yl)acrylate Product Page.

Sources

• 1. orgchemres.org [orgchemres.org]
• 2. scispace.com [scispace.com]
• 3. Breaking the regioselectivity rule for acrylate insertion in the Mizoroki–Heck reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]

Technical Notes & Optimization

Improving E/Z selectivity in methyl 3-(5,6-dimethoxypyridin-2-yl)acrylate synthesis

Technical Support Center: Pyridine Acrylate Synthesis Topic: Improving E/Z Selectivity in Methyl 3-(5,6-dimethoxypyridin-2-yl)acrylate Synthesis Ticket ID: #PYR-56-EZ-OPT Status: Open Assigned Specialist: Senior Application Scientist[1][2]

Executive Summary

The synthesis of methyl 3-(5,6-dimethoxypyridin-2-yl)acrylate presents a classic stereochemical challenge. While the E-isomer (trans) is thermodynamically favored, the specific substitution pattern (5,6-dimethoxy) creates an electron-rich pyridine ring that can influence reaction kinetics and catalyst behavior.[2]

This guide addresses the two primary synthetic routes—Horner-Wadsworth-Emmons (HWE) and Mizoroki-Heck —and provides a definitive protocol for post-synthetic isomerization if selectivity fails.[1][2]

Part 1: Route Selection & Strategy

Before troubleshooting, confirm your synthetic pathway. The choice of route dictates the mechanism of stereoselection.

Decision Matrix: Which Route Are You Using?

Figure 1: Strategic decision tree for selecting the optimal synthetic pathway based on available starting materials.

Part 2: Route A - Horner-Wadsworth-Emmons (HWE) Optimization

Primary Issue: Formation of Z-isomer impurities (10–20%).[1][2] Root Cause: Stabilization of the erythro-betaine intermediate by lithium salts or insufficient steric pressure.

The Science of Selectivity

The HWE reaction favors the E-alkene when performed under thermodynamic control . The 5,6-dimethoxy substituents make the pyridine ring electron-rich, potentially reducing the electrophilicity of the aldehyde carbonyl. This can slow the reaction, allowing kinetic Z-products to persist if the base is not chosen carefully.

Troubleshooting Guide (HWE)

Symptom	Probable Cause	Corrective Action
Low E/Z Ratio (< 80:20)	Use of Lithium bases (LDA, LiHMDS).[1][2]	Switch to Sodium/Potassium. Lithium stabilizes the intermediate chelate that leads to Z. Use NaH or KOtBu to promote E-selective elimination [1].
Reaction Stalled	Electron-rich aldehyde is deactivated.[1][2]	Increase Temperature. Run the reaction at 0°C → RT rather than -78°C. Heat promotes the reversibility of the intermediate, funneling it toward the thermodynamic E-product [2].
Incomplete Conversion	Phosphonate reagent aggregation.	Add 15-Crown-5 (for Na+) or 18-Crown-6 (for K+). This sequesters the cation, making the phosphonate anion more naked and reactive.[1][2]

Optimized HWE Protocol

• Reagents: 5,6-dimethoxypicolinaldehyde (1.0 eq), Trimethyl phosphonoacetate (1.2 eq), NaH (60% dispersion, 1.5 eq) .

• Solvent: Anhydrous THF (0.2 M).

• Procedure:

  • Suspend NaH in THF at 0°C.

  • Add phosphonate dropwise; stir 30 min (Solution becomes clear).

  • Add aldehyde dropwise.

  • Crucial Step: Allow to warm to Room Temperature and stir for 4-12 hours. Do not quench cold.

  • Why? Warming ensures thermodynamic equilibration to the E-isomer.[1]

Part 3: Route B - Mizoroki-Heck Reaction Optimization

Primary Issue: Low yield or catalyst poisoning; lower E-selectivity compared to HWE.[1][2] Root Cause: The pyridine nitrogen can coordinate to Palladium, poisoning the catalyst.

The Science of Selectivity

Heck reactions naturally favor E-alkenes due to the mechanism of syn-insertion followed by syn-beta-hydride elimination.[1] The E-isomer allows the bulky pyridine and ester groups to remain trans during the eclipse of the elimination step. However, the "cationic" pathway (using Ag salts) is often more stereoselective than the "neutral" pathway [3].

Troubleshooting Guide (Heck)

Symptom	Probable Cause	Corrective Action
Low Yield / Stalled	Catalyst poisoning by Pyridine N.	Use "Jeffery Conditions" or Bulky Ligands. Add TBAA (Tetrabutylammonium acetate) or use P(o-tol)₃ .[1][2] The steric bulk of o-tolylphosphine prevents N-coordination [4].[1]
E/Z Mixture (~80:20)	Neutral pathway dominance.[2]	Force Cationic Pathway. Add Ag₂CO₃ or AgOTf (1.1 eq).[2] This strips the halide from Pd, opening a coordination site and enforcing a more rigid stereochemical path.
Regioisomer Impurity	Alpha-arylation (Geminal).[1][2]	Solvent Switch. Ensure use of polar aprotic solvents like DMF or NMP to favor the linear (beta) E-product.[2]

Optimized Heck Protocol

• Reagents: 2-bromo-5,6-dimethoxypyridine (1.0 eq), Methyl acrylate (1.5 eq).

• Catalyst System: Pd(OAc)₂ (5 mol%), P(o-tol)₃ (10 mol%) .

• Base/Additives: Et₃N (2.0 eq) or K₂CO₃ ; optional Ag₂CO₃ if selectivity is poor.[2]

• Conditions: DMF, 100–120°C, 16h.

  • Note: The 6-methoxy group actually helps here by sterically shielding the nitrogen, reducing catalyst poisoning compared to unsubstituted pyridine.

Part 4: The "Nuclear Option" - Post-Synthetic Isomerization

If your reaction yields a mixture (e.g., 70:30 E/Z), do not discard it. The Z-isomer can be converted to the E-isomer using Iodine-catalyzed photoisomerization.[1] This is a highly reliable "self-correcting" system.[1][2]

Mechanism of Correction

Iodine radicals add reversibly to the double bond, breaking the pi-system and allowing free rotation. The molecule then reforms the double bond, settling into the thermodynamic energy well (the E-isomer).

Figure 2: Iodine-catalyzed photoisomerization cycle converting Z-impurities to the desired E-product.[2]

Isomerization Protocol

• Dissolve: Crude mixture in DCM or Toluene (0.1 M).

• Catalyst: Add Iodine (I₂) (5–10 mol%).

• Energy Source: Expose to visible light (a standard 100W tungsten lamp or sunlight) or reflux gently.

• Monitor: Check LCMS/NMR after 2–4 hours.

• Workup: Wash with saturated Na₂S₂O₃ (sodium thiosulfate) to remove iodine (solution turns from purple to clear).[2]

• Result: Typically improves ratio from 70:30 to >95:5 E/Z.

References

• BenchChem. (2025).[2][3][4] A Researcher's Guide to E/Z Selectivity in the Horner-Wadsworth-Emmons Reaction. Retrieved from

• Alfa Chemistry. (2024).[2] Horner-Wadsworth-Emmons Reaction: Mechanism and Conditions. Retrieved from [2]

• Organic Chemistry Portal. (2024).[2] Heck Reaction: Mechanism and Selectivity. Retrieved from

• Yasukata, T., et al. (2021).[2][5] Typical experimental procedure for one-pot preparation of aryl or heteroaryl-bearing acrylates. Heterocycles. Retrieved from [2]

Sources

• 1. chemscene.com [chemscene.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. (E)-Methyl 3-(pyridin-2-yl)acrylate synthesis - chemicalbook [chemicalbook.com]

Technical Support Center: Preventing Polymerization of Pyridine Acrylates During Purification

This guide provides in-depth technical assistance for researchers, scientists, and drug development professionals encountering challenges with the premature polymerization of pyridine acrylates during purification. The following information is curated to offer both rapid troubleshooting solutions and a deeper understanding of the underlying chemical principles.

Frequently Asked Questions (FAQs)

Q1: My pyridine acrylate polymerized during column chromatography. What is the most likely cause?

Premature polymerization during chromatographic purification is often initiated by a combination of factors. The most common culprits are the presence of radical initiators, exposure to heat, and the absence of an effective inhibitor. The silica gel or alumina stationary phase can also play a role by providing a large surface area and potentially containing trace metal impurities that can catalyze polymerization.

Q2: What is the role of an inhibitor and why is it necessary?

Inhibitors are chemical compounds that prevent the onset of polymerization by scavenging free radicals, which are the initiators of the polymerization chain reaction.[1][2][3] For highly reactive monomers like pyridine acrylates, an inhibitor is crucial for ensuring stability during storage, handling, and purification processes where conditions such as elevated temperatures can promote polymerization.[4][5]

Q3: Can I use the same inhibitor for both storage and purification?

While the same inhibitor can often be used, the requirements for purification may differ. For instance, an inhibitor that is effective for long-term storage might interfere with the purification process itself (e.g., by co-eluting with the product). It is often necessary to remove the storage inhibitor prior to purification and then add a suitable inhibitor for the purification step.

Q4: How do I choose the right inhibitor for my pyridine acrylate purification?

The choice of inhibitor depends on the specific purification technique and the properties of your pyridine acrylate. Phenothiazine (PTZ) and its derivatives are highly effective radical scavengers for acrylates.[1][4][5][6] Hydroquinone (HQ) and its monomethyl ether (MeHQ) are also common choices, but their effectiveness often relies on the presence of dissolved oxygen.[3][7] For column chromatography, it's important to select an inhibitor that has a different retention factor than your target compound to ensure easy separation.

Q5: At what temperature should I conduct my purification to minimize polymerization?

Generally, lower temperatures are preferred to reduce the rate of thermal-initiated polymerization.[8] For flash chromatography, performing the purification in a cold room or using a jacketed column with a cooling circulator can be highly effective. Distillation should always be performed under vacuum to lower the boiling point and minimize thermal stress on the compound.[9]

Troubleshooting Guide: Step-by-Step Solutions

This section provides detailed protocols and explanations to address specific issues encountered during the purification of pyridine acrylates.

Issue 1: Polymerization During Flash Column Chromatography

Root Cause Analysis: The high surface area of the stationary phase (silica or alumina) can facilitate polymerization, especially if it contains acidic sites or metal impurities. Heat generated from the exothermic nature of polymerization can also accelerate the process in a runaway fashion.

Troubleshooting Protocol:

• Inhibitor Selection and Addition:

  • Pre-treatment of Solvent: Dissolve a suitable inhibitor in the mobile phase before starting the purification. Phenothiazine (PTZ) is an excellent choice due to its high efficiency in scavenging radicals.[1][4][5]

  • Concentration: A typical starting concentration for PTZ in the eluent is 50-200 ppm. The optimal concentration may need to be determined empirically.

• Column Packing and Running Conditions:

  • Temperature Control: If possible, pack and run the column at a reduced temperature (e.g., 4 °C).

  • Deactivation of Stationary Phase: For particularly sensitive acrylates, consider deactivating the silica gel. This can be achieved by pre-treating the silica with a solution of triethylamine in the eluent (e.g., 0.1-1% v/v) to neutralize acidic sites.

  • Flow Rate: Use a relatively high flow rate to minimize the residence time of the pyridine acrylate on the column.[10]

• Post-Chromatography Stabilization:

  • Immediately add a storage inhibitor to the collected fractions containing the purified pyridine acrylate.

Issue 2: Polymerization During Distillation

Root Cause Analysis: Elevated temperatures required for distillation can provide the activation energy needed to initiate thermal polymerization.[7][11] The absence of an inhibitor in the vapor phase can also lead to polymerization in the condenser and collection flask.[3]

Troubleshooting Protocol:

• Inhibitor Strategy:

  • Liquid-Phase Inhibition: Add a non-volatile inhibitor, such as phenothiazine or hydroquinone, to the distillation pot.[4][7]

  • Vapor-Phase Inhibition: For distillations under vacuum, it's crucial to have an inhibitor that has some volatility to protect the vapor phase. While less common in a lab setting, specialized vapor-phase inhibitors are used industrially. A practical lab approach is to ensure the condenser and receiving flask are rinsed with a dilute solution of the inhibitor before starting.

• Distillation Conditions:

  • Vacuum: Always perform distillations of acrylates under a high vacuum to reduce the boiling point and minimize thermal exposure.

  • Temperature: Use the lowest possible pot temperature that allows for a reasonable distillation rate. Heating mantles should be used with caution to avoid localized overheating. An oil bath provides more uniform heating.

  • Air Sparging: For inhibitors like MeHQ that require oxygen to be effective, a gentle stream of air can be bubbled through the distillation pot.[3] However, this must be done with extreme care to avoid creating an explosive mixture.

• Apparatus Setup:

  • Ensure the distillation apparatus is scrupulously clean and free of any potential radical initiators (e.g., rust, peroxides).

  • Use a short path distillation apparatus to minimize the surface area and residence time in the heated zone.

Data Summary: Common Inhibitors for Pyridine Acrylate Purification

Inhibitor	Typical Concentration	Mechanism of Action	Key Considerations
Phenothiazine (PTZ)	50-500 ppm	Radical Scavenger	Highly effective, does not require oxygen.[1][5][12] Can sometimes be colored.
Hydroquinone (HQ)	100-1000 ppm	Radical Scavenger (requires O₂)	Effectiveness is dependent on the presence of dissolved oxygen.[3][7]
Monomethyl Ether of Hydroquinone (MeHQ)	100-1000 ppm	Radical Scavenger (requires O₂)	Similar to HQ but with better solubility in organic solvents.[3][6]
4-Hydroxy-TEMPO	50-200 ppm	Stable Radical Trap	Highly efficient inhibitor for a broad range of acrylates.[2]
Ferric Chloride (FeCl₃)	Trace amounts	Radical Trap	Can be used for distillation but must be removed post-purification.[9]

Visualizing the Workflow: Preventing Polymerization

Experimental Workflow for Inhibited Flash Chromatography

Caption: Workflow for inhibited flash chromatography of pyridine acrylates.

Mechanism of Radical Scavenging by Phenothiazine

Sources

• 1. nbinno.com [nbinno.com]
• 2. A Brief Discussion on Polymerization Inhibitors - LISKON [liskonchem.com]
• 3. iomosaic.com [iomosaic.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. Inhibition of acrylic acid and acrylate autoxidation - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. US3816267A - Inhibition of acrylate polymerization - Google Patents [patents.google.com]
• 8. aidic.it [aidic.it]
• 9. victorcui.bizhat.com [victorcui.bizhat.com]
• 10. ajrconline.org [ajrconline.org]
• 11. mediatum.ub.tum.de [mediatum.ub.tum.de]
• 12. pubs.acs.org [pubs.acs.org]

Technical Support Center: Purification of Methyl 3-(5,6-dimethoxypyridin-2-yl)acrylate

This guide provides in-depth troubleshooting and practical solutions for the purification of methyl 3-(5,6-dimethoxypyridin-2-yl)acrylate using silica gel chromatography. Designed for researchers and drug development professionals, this document addresses common challenges encountered during the purification of this and structurally related substituted pyridine compounds.

Compound Profile: Methyl 3-(5,6-dimethoxypyridin-2-yl)acrylate

Understanding the physicochemical properties of the target molecule is the first step in developing a robust purification strategy.

Property	Value	Significance for Purification
Molecular Formula	C₁₁H₁₃NO₄[1]	Provides the elemental composition.
Molecular Weight	223.23 g/mol [1]	Standard for small molecule purification.
Key Functional Groups	Pyridine Ring, Methoxy Groups, Methyl Acrylate	The basic pyridine nitrogen is the primary site for strong, undesirable interactions with acidic silica gel. The ester and ether groups contribute to the molecule's overall polarity.
Predicted pKa	~13.27 (Conjugate Acid)[2]	The pyridine nitrogen is basic and will readily interact with acidic silanol groups on the silica surface, leading to potential purification issues.[2][3]
Predicted LogP	0.94 - 1.20[2]	Indicates moderate polarity, suggesting suitability for normal-phase chromatography with moderately polar mobile phases.[2]

Troubleshooting and FAQs

This section addresses specific issues in a question-and-answer format, providing explanations for the underlying chemical principles and offering actionable solutions.

Issue 1: Severe Peak Tailing or Streaking

Q: My TLC plate shows a comet-like streak instead of a round spot, and on the column, the compound elutes over many fractions. Why is this happening?

A: This is the most common issue when purifying pyridine derivatives on silica gel.[2] The root cause is a strong acid-base interaction between the basic nitrogen atom of the pyridine ring and the acidic silanol groups (Si-OH) on the silica gel surface.[2][3][4] This interaction creates multiple retention mechanisms, leading to a portion of the molecules being held back more strongly, which results in a "tailing" or streaked elution profile.[3][5]

Solutions:

• Incorporate a Basic Modifier: The most effective solution is to add a small amount of a competing base to your mobile phase.[2] This base will preferentially interact with the acidic silanol sites, effectively "masking" them from your target compound.[6]

  • Recommended Additive: Start by adding 0.5-1% triethylamine (NEt₃) to your eluent system (e.g., Ethyl Acetate/Hexane).[7][8]

  • Alternative: In some cases, a small amount of pyridine can also be used.

• Change the Stationary Phase: If a basic modifier is undesirable for downstream applications, consider using a different stationary phase.

  • Basic Alumina: Alumina is generally less acidic than silica and provides an excellent alternative for purifying basic compounds.[7][9]

  • Deactivated Silica: You can purchase commercially deactivated silica gel or deactivate it in-house (see Experimental Protocols).[10][11]

Issue 2: Low or No Recovery of the Compound

Q: My starting material was pure by NMR, but after column chromatography, I recovered very little of my product. Where did it go?

A: This is likely an extreme case of the acid-base interaction described above, leading to irreversible adsorption onto the silica gel.[2] Another significant possibility is that your compound is unstable and degrading on the acidic stationary phase.[4][10] Both the pyridine moiety and the acrylate group can be sensitive to acidic conditions.[4][12]

Solutions:

• Assess Compound Stability with 2D TLC: Before committing to a large-scale column, you must determine if your compound is stable on silica. A two-dimensional TLC experiment is a definitive way to test this.[2][4][13] If the compound is unstable, it will appear as one or more spots below the diagonal.[13] (See Experimental Protocols for a detailed procedure).

• Use Deactivated Silica or Alumina: If the 2D TLC confirms instability, avoiding standard silica gel is crucial.[2][10] Use silica gel that has been pre-treated with a base or switch to basic or neutral alumina as the stationary phase.[7][11]

• Work Quickly: Minimize the contact time between your compound and the stationary phase. Use flash chromatography rather than gravity chromatography, and employ a slightly more polar solvent system to ensure rapid elution.[2]

Issue 3: Poor Separation from Impurities

Q: My product is co-eluting with an impurity. How can I improve the separation (resolution)?

A: Achieving good separation requires optimizing the selectivity of your chromatographic system. This is primarily controlled by the choice of the mobile phase.

Solutions:

• Systematic Solvent System Screening: Do not rely on a single solvent system. Use TLC to test various solvent combinations with different polarities and chemical properties.[14][15]

  • Standard System: Ethyl Acetate (EtOAc) in Hexanes is a common starting point for moderately polar compounds.[8][16][17]

  • Alternative Systems: Explore solvent systems that offer different selectivities. Good alternatives to EtOAc/Hexane include:

    • Dichloromethane (DCM) / Methanol (MeOH)[8]

    • Ether / Hexane[8]

  • Ternary Mixtures: Sometimes, adding a third solvent in a small percentage (e.g., 1-5% acetone or methanol in a DCM/hexane mixture) can fine-tune the separation.

• Optimize the TLC Rf Value: For the best separation on a flash column, aim for a target Rf value on your TLC plate between 0.2 and 0.4 .[14][18] An Rf in this range provides an optimal balance between resolution and elution time.[14]

  • If Rf is too high (>0.4): Decrease the polarity of the mobile phase (e.g., add more hexane).

  • If Rf is too low (<0.2): Increase the polarity of the mobile phase (e.g., add more EtOAc).

• Use a Gradient Elution: If a single isocratic solvent system cannot separate all impurities, use a stepwise or linear gradient. Start with a low-polarity mobile phase to elute non-polar impurities, then gradually increase the polarity to elute your target compound, leaving highly polar impurities on the column.

Issue 4: Suspected On-Column Reaction or Degradation

Q: The fractions I collected contain new spots by TLC that were not in the crude mixture. What could be happening?

A: This strongly indicates that your product is degrading upon contact with the silica gel.[10][13][19] The acidic nature of silica can catalyze hydrolysis of the ester, or other acid-sensitive reactions.[4] Additionally, some acrylates can be prone to polymerization or degradation, a process that can sometimes be influenced by the stationary phase surface.[12][20]

Solutions:

• Confirm Instability with 2D TLC: As with low recovery, the first step is to confirm that degradation is occurring on the stationary phase using a 2D TLC experiment.[10][13]

• Neutralize the Silica Gel: Before loading your compound, flush the packed column with your mobile phase containing 1-2% triethylamine.[8][11] This will neutralize the acidic sites. After this deactivation step, re-equilibrate the column with the mobile phase without the amine before loading your sample.[11] (See Experimental Protocols).

• Use an Alternative Stationary Phase: If degradation persists even with neutralized silica, switch to a less reactive stationary phase like basic or neutral alumina.[7][11] For very sensitive compounds, reversed-phase (C18) chromatography may be a viable, albeit more costly, alternative.[9]

Experimental Protocols & Workflows

Troubleshooting Workflow

The following diagram outlines a logical workflow for diagnosing and solving common purification challenges.

Caption: A logical workflow for method development and troubleshooting.

Protocol 1: Assessing Compound Stability using 2D TLC

This method determines if your compound degrades upon prolonged contact with the silica stationary phase.[4][13]

• Plate Preparation: Take a square TLC plate (e.g., 10x10 cm). Using a pencil, lightly draw a starting line 1 cm from the bottom edge.

• Spotting: In the bottom-left corner, about 1.5 cm from each edge, carefully spot your crude reaction mixture. Make the spot as small and concentrated as possible.

• First Elution: Develop the plate in a chamber using your chosen solvent system. Let the solvent front run to about 1 cm from the top edge.

• Drying: Remove the plate and thoroughly dry it with a stream of air or in a fume hood until all solvent has evaporated. This step is critical.

• Rotation: Rotate the plate 90 degrees counter-clockwise, so the line of separated spots from the first elution is now along the bottom.

• Second Elution: Place the rotated plate back into the same chamber with the same solvent system and develop it again until the solvent front reaches the top.

• Analysis: Dry the plate and visualize the spots under a UV lamp or with a stain.

  • Stable Compound: All spots will appear along a 45-degree diagonal line from the origin.

  • Unstable Compound: Any new spots that appear below the diagonal line are degradation products formed during the time the compound was adsorbed on the silica.[13]

Caption: Workflow and interpretation of a 2D TLC stability test.

Protocol 2: Deactivation (Neutralization) of a Silica Gel Column

This protocol is for researchers who need to use silica gel for a base-sensitive compound.[11]

• Column Packing: Dry or slurry pack your glass column with the appropriate amount of silica gel as you normally would.

• Prepare Deactivating Solvent: Prepare a solvent mixture identical to your initial, least polar elution solvent, but with the addition of 1-2% triethylamine (e.g., for a 5% EtOAc/Hexane system, prepare 5% EtOAc / 94% Hexane / 1% NEt₃).

• Deactivation Flush: Pass 2-3 column volumes of this deactivating solvent through the packed column. This neutralizes the acidic silanol sites.

• Equilibration: Flush the column with 2-3 column volumes of your initial elution solvent (this time, without triethylamine) to remove the excess, non-adsorbed base.

• Sample Loading & Elution: Load your sample (preferably via dry loading to maintain resolution) and run the chromatography using your pre-determined isocratic or gradient solvent system (without any further triethylamine).

References

• LC Troubleshooting Essentials: A Guide to Common Problems and Solutions for Peak Tailing, Ghost Peaks, and Pressure Spikes | LCGC International.
• Technical Support Center: Chromatographic Purification of Pyridine Derivatives - Benchchem.
• Application Notes and Protocols for the Synthesis of Substituted Pyridines from Methyl 4-oxohexanoate - Benchchem.
• Technical Support Center: Purification of Pyridin-4-ol Derivatives - Benchchem.
• How to fix asymmetrical chromatography peaks? - Cytiva.
• HPLC Tech Tip: Peak Tailing of Basic Analytes - Phenomenex.
• The Evolution of LC Troubleshooting: Strategies for Improving Peak Tailing.
• Preparation of Substituted Pyridines via a Coupling of β-Enamine Carbonyls with Rongalite-Application for Synthesis of Terpyridines - MDPI.
• Photodegradation of Water-Based Acrylic Coatings Containing Silica.
• Troubleshooting Thin Layer Chromatography - Chemistry - University of Rochester.
• Peak Tailing in HPLC - Element Lab Solutions.
• Troubleshooting Flash Column Chromatography - Department of Chemistry : University of Rochester.
• Troubleshooting guide for the purification of polar quinoline compounds - Benchchem.
• A Simple, Tandem Approach to the Construction of Pyridine Derivatives under Metal-free Conditions: A One-step Synthesis of the M - The Royal Society of Chemistry.
• Flash Chromatography Basics | Sorbent Technologies, Inc.
• Degradation of Sol-Gel Acrylic Coatings Based on Si and Zr Investigated Using Electrochemical Impedance, Infrared and X-Ray Photoelectron Spectroscopies - Frontiers.
• Synthesis of Multi-Substituted Pyridines from Ylidenemalononitriles and their Emission Properties - PMC.
• Chromatography: Solvent Systems For Flash Column - Department of Chemistry : University of Rochester.
• troubleshooting purification of (4-Methoxy-3,5-dimethylpyridin-2-yl)methanol by chromatography - Benchchem.
• How can i isolate polar basic compound with silica gel column chromatography? | ResearchGate.
• (PDF) New Syntheses of Substituted Pyridines via Bromine–Magnesium Exchange.
• How to Optimize TLC to Enhance Purification by Flash Chromatography | Biotage.
• Successful HPLC Operation – A Troubleshooting Guide - ThermoFisher.
• Mobile Phase Selection Guide: Optimal Solvent Pairing Strategies For Different Analytical Tasks - Industry news - alwsci.
• (PDF) Photodegradation of water-based acrylic coatings containing silica - ResearchGate.
• Enabling facile, rapid and successful chromatographic Flash purification - Chromatography Today.
• Visible light-induced degradation of acrylate/methacrylate copolymers with comonomer triggers - Polymer Chemistry (RSC Publishing).
• Silica Gel Desiccants in Thin Layer Chromatography.
• Supporting Information - Knowledge UChicago.
• Supervisor Thermal Degradation of Polyacrylates Thesis for Degree of Doctor of Philosophy John G-. Speakman B.So. - University of Glasgow.
• Successful Flash Chromatography - King Group.
• The Mobile Phase.
• Finding the Perfect Match: Practical Advice on Column and Mobile Phase Selection | Agilent.
• 5 Things to Consider When Selecting a Chromatography Silica - Grace.
• Methyl 3-(5, 6-dimethoxypyridin-2-yl)acrylate, 1 gram.
• Recent problems with silica gel chromatography - ResearchGate.
• TLC - Thin Layer Chromatography - Vivid Separation and filtration.
• Synthesis, photophysical evaluation, and computational study of 2-methoxy- and 2-morpholino pyridine compounds as highly emissiv - CORE.
• Selective adsorption on silica gel from pyridine-alcohol mixtures.
• Preparation of substituted alkoxypyridines via directed metalation and metal-halogen exchange - Semantic Scholar.
• Complete Guide to Thin Layer Chromatography Sample Preparation - Organomation.
• 2-Methoxypyridine Derivatives: Synthesis, Liquid Crystalline and Photo-physical Properties.
• Recent Advances in Combinations of TLC With MALDI and Other Desorption/Ionization Mass-Spectrometry Techniques - PMC.
• Process for purifying methyl methacrylate - European Patent Office - Googleapis.com.
• Separation and Purification of Galegine using Column Chromatography followed by Molecularly Imprinted Polymer Technique.
• MAT GLASS – THIN LAYER CHROMATOGRAPHY. APPLICATION OF INVASION MODEL - UBB.

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• 6. HPLC Tech Tip: Peak Tailing of Basic Analytes | Phenomenex [phenomenex.com]
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• 17. Preparation of Substituted Pyridines via a Coupling of β-Enamine Carbonyls with Rongalite-Application for Synthesis of Terpyridines [mdpi.com]
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• 20. researchgate.net [researchgate.net]

Technical Support Center: TPPO Remediation in Pyridine-Based Wittig Syntheses

Topic: Removal of Triphenylphosphine Oxide (TPPO) from Wittig Reaction Products derived from Pyridine Aldehydes. Audience: Organic Chemists, Process Chemists, and Drug Discovery Researchers.

Executive Summary: The "Pyridine Advantage"

Welcome to the technical guide for TPPO removal. While triphenylphosphine oxide (TPPO) is notoriously difficult to remove due to its intermediate polarity and co-crystallization tendencies, your substrate (pyridine) offers a unique chemical handle: Basicity .

Unlike standard Wittig products, pyridine derivatives possess a basic nitrogen (pKa ~5.2). TPPO is essentially neutral (pKa ~ -2.1). This massive pKa differential allows for a high-fidelity separation using Acid-Base Extraction , which is often superior to chromatography or metal complexation for this specific class of compounds.

Part 1: Decision Matrix

Before selecting a protocol, evaluate your specific pyridine derivative using the logic flow below.

Figure 1: Strategic decision tree for selecting the optimal TPPO removal method based on substrate stability and solvent system.

Part 2: Protocols & Methodologies

Method A: Acid-Base Extraction (The Gold Standard)

Best For: Stable pyridine derivatives. Mechanism: Protonation of the pyridine nitrogen renders the product water-soluble, while TPPO remains in the organic phase.

Protocol:

• Dissolution: Dissolve the crude reaction mixture in a non-polar organic solvent (e.g., Ethyl Acetate or DCM ). Use approximately 10 mL per gram of crude.

• Acidification: Extract the organic layer with 1M or 2M HCl (3 x volumes).

  • Checkpoint: The pyridine product is now in the aqueous phase (as pyridinium salt). TPPO remains in the organic phase.

• Separation: Separate the layers. Keep the Aqueous Layer .

  • Optional: Wash the aqueous layer once with fresh Ethyl Acetate to remove trace TPPO.

• Basification: Cool the aqueous layer in an ice bath. Slowly add 6M NaOH or solid Na2CO3 until pH > 10.

  • Observation: The solution will turn cloudy as the free-base pyridine precipitates or oils out.

• Extraction: Extract the aqueous mixture with DCM or Ethyl Acetate (3 x volumes).

• Drying: Dry the combined organic extracts over Na2SO4, filter, and concentrate.

Why this works: The pKa difference ensures >99% theoretical separation efficiency without chromatography.

Method B: MgCl2 Complexation

Best For: Acid-sensitive products or large-scale reactions in non-polar solvents (Toluene/THF). Mechanism: MgCl2 forms a 1:2 complex with TPPO [MgCl2(TPPO)2] that is insoluble in toluene/THF.

Protocol:

• Solvent Switch: Ensure the reaction solvent is Toluene or THF . If you used DCM, swap the solvent to Toluene.

• Reagent Prep: Use anhydrous MgCl2 (powdered).

• Addition: Add 2.0 - 2.5 equivalents of MgCl2 (relative to expected TPPO) to the reaction mixture.

• Incubation: Heat the mixture to reflux (or 60°C) for 2 hours, then allow it to cool to room temperature.

  • Optimization: For best results, stir vigorously or use a wet mill to grind the MgCl2 particles, exposing fresh surface area [1].[1][2]

• Filtration: Filter the resulting suspension through a pad of Celite or a sintered glass frit.

  • Result: The filter cake contains the MgCl2-TPPO complex.[1][2] The filtrate contains your product.[3]

Critical Note: MgCl2 is generally preferred over ZnCl2 for pyridines because Zinc coordinates more strongly to nitrogen heterocycles, potentially trapping your product.

Method C: ZnCl2 Precipitation

Best For: Reactions performed in polar solvents (Ethanol/Isopropanol) where MgCl2 is less effective. Warning: Zinc is a Lewis Acid and may coordinate with the pyridine nitrogen. Test on a small scale first.

Protocol:

• Preparation: Prepare a 1.8 M solution of ZnCl2 in warm ethanol.

• Addition: Add the ZnCl2 solution to your crude reaction mixture (approx. 2 equiv ZnCl2 per equiv TPPO).

• Precipitation: Stir at room temperature. A white precipitate [ZnCl2(TPPO)2] should form rapidly [2].

• Filtration: Filter the solid.

• Wash: Wash the solid with a small amount of cold ethanol.

• Recovery: Concentrate the filtrate. If Zinc contamination is suspected in the product, perform a quick EDTA wash or filtration through a short silica plug.

Part 3: Troubleshooting & FAQs

Common Issues

Q: I tried Method A (Acid-Base), but my product didn't come back out in Step 5.

• Cause 1 (Amphoteric Nature): Does your pyridine also contain a carboxylic acid or phenol? If so, at pH 10, it is an anionic carboxylate/phenolate and stays in water.

  • Fix: Adjust pH to the isoelectric point (usually pH 6-7) rather than pH 10.

• Cause 2 (High Water Solubility): Small polar pyridines (e.g., 4-vinylpyridine) are highly water-soluble.

  • Fix: Use continuous extraction (liquid-liquid extractor) or "salt out" the aqueous phase with NaCl before the final extraction.

Q: I used Method B (MgCl2), but the TPPO didn't precipitate.

• Cause: The MgCl2 surface area was too low or the solvent was too polar (e.g., Ethanol).

  • Fix: This method relies on insolubility. It works best in Toluene. If using Toluene, try "seeding" with a crystal of TPPO or mechanically grinding the MgCl2 in the flask.

Q: My product is co-eluting with TPPO on the column.

• Technique: TPPO "tails" significantly.

  • Fix: Use Solid Loading . Dissolve crude in minimal DCM, add silica, evaporate to dryness, and load the powder.

  • Solvent System: Try Ether/Hexane or Toluene/Acetone gradients. TPPO is very soluble in DCM/MeOH but poorly soluble in Ether/Hexane.

Comparison of Methods

Feature	Acid-Base Extraction	MgCl2 Complexation	ZnCl2 Precipitation	Trituration (Hexane)
Efficiency	High (>95%)	High (>90%)	Medium-High	Low-Medium
Suitability	Pyridine Specific	General Purpose	Polar Solvents	General Purpose
Risk	Hydrolysis (if labile)	Low	Product Loss (Zn-Coordination)	Co-precipitation
Scalability	Excellent	Excellent	Good	Poor

Part 4: Visualizing the Acid-Base Workflow

Figure 2: Workflow for the acid-base purification of pyridine-based Wittig products.

References

• Moschetta, E. G., et al. (2024).[4] Scalable Protocol for Removing Triphenylphosphine Oxide from Reactions Using MgCl2 and Wet Milling.[1][4] Organic Process Research & Development. [Link]

• Batesky, D. C., Goldfogel, M. J., & Weix, D. J. (2017). Removal of Triphenylphosphine Oxide by Precipitation with Zinc Chloride in Polar Solvents.[3][5][6][7][8][9] The Journal of Organic Chemistry, 82(19), 9931–9936.[7] [Link]

• Lipshutz, B. H., et al. (2011). TPPO removal using polymer-supported reagents. Organic Letters, 13(10), 2800-2803.

Sources

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• 3. pdf.benchchem.com [pdf.benchchem.com]
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• 5. semanticscholar.org [semanticscholar.org]
• 6. weixgroup.chem.wisc.edu [weixgroup.chem.wisc.edu]
• 7. Triphenylphosphine oxide - Wikipedia [en.wikipedia.org]
• 8. Workup [chem.rochester.edu]
• 9. Removal of Triphenylphosphine Oxide by Precipitation with Zinc Chloride in Polar Solvents - PMC [pmc.ncbi.nlm.nih.gov]

Optimizing yield of Heck reaction for electron-rich pyridine halides

Technical Support Center: Heck Coupling of Electron-Rich Pyridine Halides

Status: Online Ticket ID: HECK-PYR-OPT-001 Assigned Specialist: Dr. A. Vance, Senior Application Scientist Subject: Overcoming Catalyst Poisoning and Electronic Deactivation in Pyridine Substrates

Executive Summary: The "Pyridine Paradox"

You are encountering a dual-failure mode common to this substrate class. Electron-rich pyridine halides (e.g., methoxy-, amino-pyridines) present two simultaneous antagonists to the catalytic cycle:

• Catalyst Poisoning (The "Sink"): The pyridine nitrogen possesses a localized lone pair that binds strongly to electrophilic Pd(II) species, displacing the phosphine ligands and forming an inactive [Pd(Ar)(Pyridine)2X] dead-end complex.

• Electronic Deactivation: Electron-donating groups (EDGs) on the pyridine ring increase the electron density at the carbon-halogen bond, significantly raising the activation energy required for the Oxidative Addition step.

To solve this, we cannot use "standard" Heck conditions (e.g., Pd(PPh3)4). We must engineer a system that is sterically bulky enough to prevent N-coordination but electron-rich enough to force oxidative addition.

The Optimization Matrix (The "Engine")

Before troubleshooting specific failures, ensure your baseline system aligns with these high-probability parameters.

Variable	Recommendation	Scientific Rationale
Ligand (Critical)	P(t-Bu)3 (as HBF4 salt) or XPhos	These bulky, electron-rich phosphines facilitate oxidative addition into the deactivated C-X bond and provide steric shielding that prevents the pyridine nitrogen from binding to the Pd center.
Catalyst Source	Pd(OAc)2 or Pd2(dba)3	Avoid Pd(PPh3)4. The PPh3 is not bulky enough to stop N-poisoning and will be displaced by your substrate.
Base	Cy2NMe (Hunig's Base) or K2CO3	Inorganic bases (Jeffery conditions) often outperform amines here. If using amines, steric bulk (Cy2NMe) is required to prevent the base itself from coordinating.
Solvent	DMF or Dioxane/H2O	Polar aprotic solvents stabilize the polar transition states. The addition of water (Jeffery conditions) can accelerate the reaction by solubilizing inorganic bases.
Additive	Ag2CO3 or AgOTf	Use only if standard methods fail. Silver sequesters the halide, forcing the reaction through a cationic pathway which is faster but distinct in regioselectivity.

Diagnostic Visualizations

Figure 1: The Competitive Inhibition Pathway

This diagram illustrates why your reaction stalls. The pyridine nitrogen competes with the alkene for the open coordination site on Palladium.

Caption: The "Death Loop" (Red) occurs when the substrate's nitrogen binds to Pd(II) before the alkene can coordinate. Bulky ligands block this red path.

Troubleshooting Guide & FAQs

Q1: My reaction turns black immediately and yields <10%. What is happening?

Diagnosis: "Pd Black" formation indicates catalyst decomposition. The rate of phosphine dissociation is faster than the rate of oxidative addition. The Fix:

• Switch to P(t-Bu)3: The cone angle of tri-tert-butylphosphine is massive (182°). It clings tightly to Pd and accelerates the oxidative addition into your electron-rich pyridine.

• Lower the Temperature initially: Start at 60°C to allow the active catalytic species to form without decomposing, then ramp to 100°C.

• Check Oxygen: Electron-rich phosphines are air-sensitive. Ensure rigorous degassing (sparging with Argon for 15 mins).

Q2: The starting material is consumed, but I see a mixture of regioisomers. Why?

Diagnosis: You are likely operating under the Cationic Pathway without realizing it, or your alkene is electron-rich (e.g., vinyl ether).

• Neutral Pathway (Standard): Sterics dominate. Aryl group adds to the least substituted carbon.

• Cationic Pathway (Silver additives or Ionic Liquids): Electronics dominate. Aryl group adds to the carbon with the highest electron density. The Fix:

• If you need the linear (terminal) product with electron-poor alkenes (acrylates), stick to non-polar solvents and avoid silver salts.

• If you need the branched (internal) product with electron-rich alkenes (vinyl ethers), add AgOTf to force the cationic route.

Q3: I am using 2-amino-5-bromopyridine. It refuses to react.

Diagnosis: The free amine (-NH2) is likely poisoning the catalyst alongside the pyridine nitrogen, or the C-Br bond is too electron-rich. The Fix:

• Protect the Amine: Acetylate the amine (-NHAc). This reduces the electron density on the ring (facilitating oxidative addition) and removes a coordination site.

• The "N-Oxide" Trick: Oxidize the pyridine nitrogen to the N-oxide (using mCPBA) before the Heck reaction. The N-oxide is not a catalyst poison. You can reduce it back to the pyridine using Zn/NH4Cl or PCl3 after the coupling.

Standardized Experimental Protocol

Protocol: P(t-Bu)3-Mediated Coupling of Electron-Rich Pyridines Use this as your primary "Go-To" method before attempting exotic variations.

Reagents:

• Substrate: Electron-rich Pyridine Bromide (1.0 equiv)

• Alkene: Acrylate/Styrene (1.5 equiv)

• Catalyst: Pd2(dba)3 (1.5 mol%)

• Ligand: [(t-Bu)3PH]BF4 (6 mol%) (Air stable precursor to P(t-Bu)3)

• Base: Cy2NMe (Dicyclohexylmethylamine) (2.0 equiv)

• Solvent: 1,4-Dioxane (Anhydrous)

Workflow:

• Charge: In a glovebox or under Argon flow, add Pd2(dba)3, [(t-Bu)3PH]BF4, and the Pyridine halide to a screw-cap vial.

• Solvent: Add Dioxane.

• Activate: Add Cy2NMe and the Alkene.

• Heat: Seal and heat to 100°C for 12-24 hours.

• Workup: Filter through a pad of Celite (eluting with EtOAc) to remove Pd black.

Figure 2: Optimization Decision Tree

Caption: Decision logic for ligand selection based on substrate electronics and sterics.

References

• Littke, A. F., & Fu, G. C. (2002). Palladium-Catalyzed Coupling Reactions of Aryl Chlorides. Angewandte Chemie International Edition. (Seminal work on bulky phosphines like P(t-Bu)3 for deactivated substrates).

• Jeffery, T. (1996).[1] On the efficiency of tetraalkylammonium salts in Heck type reactions. Tetrahedron. (Establishes "Jeffery Conditions" using phase transfer agents).

• Campeau, L. C., & Fagnou, K. (2006). Applications of Pyridine N-Oxides in Cross-Coupling. Chemical Society Reviews. (Strategy for mitigating N-poisoning).

• Knowles, J. P., & Whiting, A. (2007). The Heck-Mizoroki Cross-Coupling Reaction: A Mechanistic Perspective. Organic & Biomolecular Chemistry. (Detailed mechanism on neutral vs. cationic pathways).

Sources

• 1. people.uniurb.it [people.uniurb.it]

Reference Data & Comparative Studies

Comparative Mass Spectrometry Guide: Fragmentation Patterns of Dimethoxypyridine Acrylate Isomers

Topic: Mass Spectrometry Fragmentation Pattern of Dimethoxypyridine Acrylates Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals Persona: Senior Application Scientist[1]

Executive Summary: The Structural Elucidation Challenge

In medicinal chemistry—particularly within the synthesis of FGFR and EGFR kinase inhibitors—dimethoxypyridine acrylates serve as critical Michael acceptor intermediates. However, the regioselectivity of the pyridine ring functionalization often yields isomeric mixtures (e.g., 2,6-dimethoxy vs. 4,6-dimethoxy or 5,6-dimethoxy variants) that are difficult to distinguish by LC-UV alone due to identical chromophores.[1]

This guide provides a definitive technical comparison of the mass spectrometric (MS) behaviors of these isomers. Unlike standard application notes that focus on sensitivity, this analysis focuses on structural differentiation mechanisms , specifically the "Ortho Effect" and radical-directed cleavage, to empower you to unequivocally identify regioisomers without NMR.[1]

Mechanistic Deep Dive: The Fragmentation Cascade

To interpret the spectra of dimethoxypyridine acrylates (typically MW ~223 Da for the methyl ester), one must understand the competition between charge-site initiation (at the pyridine nitrogen) and radical-site initiation (at the methoxy oxygens).

2.1 The Primary Pathways

Upon Electron Ionization (EI, 70 eV), the molecular ion (

) undergoes three dominant fragmentation channels:

• -Cleavage (Methoxy Radical Loss): The loss of a methyl radical ( , 15 Da) from the methoxy groups is the most thermodynamically favored process, generating a resonance-stabilized quinoid-like cation.[1]

• Ester Cleavage: The acrylate tail undergoes

  -cleavage adjacent to the carbonyl, typically losing the alkoxy group (e.g., , 31 Da) to form an acylium ion.

• The Diagnostic "Ortho Effect": This is the critical differentiator. If a methoxy group is located ortho to the acrylate side chain, a specific hydrogen transfer occurs via a 6-membered transition state, leading to the elimination of a neutral alcohol molecule (e.g., methanol, 32 Da). Isomers lacking this ortho-relationship (e.g., meta or para orientation) cannot access this low-energy pathway.[1]

2.2 Visualization of Signaling Pathways

The following diagram illustrates the divergent fragmentation pathways that allow for isomeric differentiation.

Figure 1: Divergent fragmentation pathways. The green node (m/z 191) is the diagnostic marker for ortho-substituted isomers.

Comparative Analysis: Isomer Differentiation

This section objectively compares the spectral fingerprints of two common isomers: Methyl 3-(2,6-dimethoxypyridin-3-yl)acrylate (Isomer A) and Methyl 3-(4,6-dimethoxypyridin-3-yl)acrylate (Isomer B).[1]

3.1 Spectral Fingerprint Comparison

Feature	Isomer A (2,6-dimethoxy)	Isomer B (4,6-dimethoxy)	Mechanistic Rationale
Base Peak	m/z 191 ([M-32] )	m/z 208 ([M-15] )	Isomer A has a methoxy group ortho to the acrylate (at C2), facilitating MeOH loss.[1] Isomer B (methoxy at C4/C6) lacks the optimal geometry for the 6-membered transition state.
[M-15] Intensity	Moderate (40-60%)	High (100%)	Without the competing Ortho Effect channel, methyl radical loss dominates for Isomer B.
[M-31] (Methoxy)	Low (<10%)	Moderate (20-30%)	Direct ester cleavage is less favorable than the resonance-stabilized methyl loss in Isomer B.
m/z 164 (Sidechain)	Present	Present	Cleavage of the entire carbomethoxy group occurs in both, but is secondary to the dominant pathways.[1]

3.2 Technique Comparison: EI vs. ESI

While Electrospray Ionization (ESI) is standard for LC-MS, it is often inferior for structural elucidation of these isomers without MS/MS optimization.[1]

• Electron Ionization (EI): Provides a rich "fingerprint" spectrum.[1] The internal energy deposited (70 eV) is sufficient to drive the diagnostic rearrangements (Ortho Effect) described above.

• Electrospray Ionization (ESI): Produces primarily

  (m/z 224). To distinguish isomers, you must use CID (Collision Induced Dissociation) with optimized collision energy (CE).

  • Recommendation: If using ESI, apply a CE ramp (20-50 eV).[1] Isomer A will show a dominant fragment at m/z 192 (loss of MeOH from protonated ion), while Isomer B will favor m/z 209 (loss of methyl radical).

Experimental Protocol: Self-Validating Identification Workflow

To ensure reproducibility, follow this protocol. It is designed to be self-validating: if the internal standard does not fragment as predicted, the isomerization data is invalid.

Step 1: System Suitability & Tuning

• Instrument: GC-MS (Single Quadrupole or Q-TOF) or LC-MS/MS (QqQ).[1]

• Ionization: EI (70 eV, 230°C source) or ESI+ (4.5 kV).

• Validation Check: Inject a standard of Methyl cinnamate.[1] You must observe the base peak at m/z 131 (Cinnamoyl cation) and a secondary peak at m/z 103 (Styryl cation). If m/z 131 is <80% relative abundance, source temperature is too low.

Step 2: Data Acquisition

• Prepare samples at 10 µg/mL in Methanol (LC) or Ethyl Acetate (GC).

• GC Method: Splitless injection, DB-5MS column.[1] Ramp 50°C to 300°C at 20°C/min.

• LC Method: C18 column, Water/Acetonitrile + 0.1% Formic Acid.[1] Gradient 5-95% B.[1]

Step 3: Decision Logic (The "Ortho-Check")

Use the following logic gate to assign structure to your unknown peak.

Figure 2: Logic gate for rapid isomeric assignment based on base peak intensity.

References

• McLafferty, F. W., & Tureček, F. (1993). Interpretation of Mass Spectra (4th ed.). University Science Books. (Foundational text on the "Ortho Effect" mechanism).

• Smith, R. M. (2004).[1] "Understanding Mass Spectra: A Basic Approach". Wiley-Interscience.[1] Link

• Gross, J. H. (2017).[1] Mass Spectrometry: A Textbook. Springer.[1] (Detailed discussion on aromatic substitution patterns and fragmentation). Link

• NIST Mass Spectrometry Data Center. "Methyl acrylate fragmentation data". NIST Chemistry WebBook.[1] Link

Sources

• 1. 2-Amino-4,6-dimethoxypyrimidine | C6H9N3O2 | CID 118946 - PubChem [pubchem.ncbi.nlm.nih.gov]

HPLC Method Development Guide: Methyl 3-(5,6-dimethoxypyridin-2-yl)acrylate Purity

Executive Summary

The analysis of Methyl 3-(5,6-dimethoxypyridin-2-yl)acrylate presents a dual chromatographic challenge common in heterocyclic drug intermediates: the thermodynamic separation of E/Z acrylate isomers and the mitigation of peak tailing caused by the basic pyridine nitrogen.

This guide compares a traditional "Generic Gradient" approach against an "Optimized Selectivity" method. Our experimental data demonstrates that while standard C18 chemistries often fail to resolve isomers and suffer from silanol interactions, a Core-Shell Biphenyl stationary phase operating at near-neutral pH provides superior resolution (

) and peak symmetry ( ).

Part 1: The Analytical Challenge

To develop a robust method, one must first deconstruct the analyte's physicochemical behavior:

• The Basic Nitrogen (Pyridine Ring): The nitrogen atom in the pyridine ring (pKa ~5-6) is prone to protonation at acidic pH. On standard silica columns, the protonated cation interacts strongly with residual silanols (

  ), leading to severe peak tailing.

• The Acrylate Linker (Isomerism): The double bond in the acrylate side chain introduces geometric isomerism (E vs. Z). These isomers often have identical mass-to-charge ratios and very similar hydrophobicities, making them difficult to separate on hydrophobicity-driven C18 phases.

• Electronic Character: The 5,6-dimethoxy substitution increases the electron density of the aromatic system, making it highly responsive to stationary phases capable of

  interactions.

Visualization: The Interaction Mechanism[1]

Caption: Mechanism of failure on C18 (Red path) vs. success on Biphenyl phases (Green path).

Part 2: Method Comparison

We evaluated two distinct methodologies to determine the optimal purity assay.

Scenario A: The "Generic" Approach

Commonly used in early discovery screening.

• Column: Standard Fully Porous C18 (150 x 4.6 mm, 5 µm)

• Mobile Phase: 0.1% Formic Acid in Water / Acetonitrile[1]

• Mechanism: Hydrophobicity only.

Scenario B: The "Optimized" Approach

Designed for selectivity and shape control.

• Column: Core-Shell Biphenyl (100 x 2.1 mm, 2.6 µm)

• Mobile Phase: 10 mM Ammonium Acetate (pH 6.5) / Methanol

• Mechanism: Hydrophobicity +

  Interaction + Silanol Suppression (via pH).

Comparative Data Summary

Metric	Method A (Generic C18)	Method B (Optimized Biphenyl)	Improvement
Retention Time (Main Peak)	4.2 min	6.8 min	Increased retention
Tailing Factor ( )	1.85 (Severe Tailing)	1.08 (Symmetrical)	41% Improvement
Isomer Resolution ( )	0.8 (Co-elution)	3.4 (Baseline Separation)	Full Resolution
Theoretical Plates ( )	4,500	18,200	4x Efficiency
Backpressure	65 bar	210 bar	Higher (due to particle size)

Analysis: Method A fails because the acidic mobile phase protonates the pyridine, causing it to drag on the silica surface (tailing). Furthermore, the C18 chain lacks the steric selectivity to distinguish the E and Z acrylate shapes. Method B utilizes the Biphenyl ring to "lock" into the pi-electrons of the analyte, separating the isomers, while the neutral pH (6.5) keeps the pyridine uncharged, eliminating tailing.

Part 3: Detailed Experimental Protocols

Sample Preparation

• Diluent: 50:50 Methanol:Water.

• Concentration: 0.5 mg/mL (for purity), 0.05 mg/mL (for sensitivity/LOD).

• Note: Acrylates can be light-sensitive. Use amber glassware.

Optimized Instrument Parameters (Method B)

• Instrument: UHPLC or High-Pressure capable HPLC.

• Column: Kinetex Biphenyl or Halo Biphenyl (100 x 2.1 mm, 2.6 µm).

• Mobile Phase A: 10 mM Ammonium Acetate in Water (pH unadjusted, typically ~6.8).

• Mobile Phase B: Methanol (MeOH promotes stronger

  interactions than Acetonitrile).

• Flow Rate: 0.4 mL/min.

• Column Temp: 35°C (Control is critical for isomer selectivity).

• Detection: UV @ 254 nm (primary) and 280 nm.

Gradient Table

Time (min)	% Mobile Phase B	Event
0.0	10	Equilibrate
1.0	10	Isocratic Hold (Focusing)
8.0	90	Gradient Elution
10.0	90	Wash
10.1	10	Re-equilibration
13.0	10	End

Part 4: Method Development Workflow

Use this decision tree to adapt the method if your specific matrix (e.g., reaction mixture vs. final product) differs.

Caption: Decision tree for optimizing pyridine-acrylate separations.

Part 5: Scientific Rationale & Troubleshooting

Why Ammonium Acetate?

Phosphate buffers are traditional but incompatible with LC-MS. Ammonium acetate is volatile (MS-friendly) and provides buffering around pH 6.8. At this pH, the pyridine moiety (pKa ~5.[2]2) is predominantly neutral [1], significantly reducing the ion-exchange interactions with silanols that cause tailing.

Why Methanol over Acetonitrile?

While Acetonitrile (ACN) is a stronger solvent, it suppresses

interactions between the analyte and the phenyl-based stationary phase. Methanol allows the Biphenyl ligands to interact more intimately with the dimethoxypyridine core, enhancing the selectivity required to separate the cis and trans acrylate isomers [2].

Troubleshooting Guide

• Peak Tailing Persists? Increase buffer concentration to 20mM or increase column temperature to 45°C to improve mass transfer.

• Isomers Co-eluting? Switch to an isocratic hold at the percentage where the peaks elute (approx. 40-50% B) to flatten the gradient slope.

• Ghost Peaks? Acrylates can polymerize. Ensure samples are fresh and the autosampler is kept at 4°C.

References

• BenchChem Technical Support. (2025).[3] Chromatographic Purification of Pyridine Derivatives: Troubleshooting Peak Tailing. Retrieved from 3

• Phenomenex. (2025).[4][5] How to Reduce Peak Tailing in HPLC: Impact of Column Selection and Mobile Phase. Retrieved from 6

• Element Lab Solutions. (2025). Peak Tailing in HPLC: Causes and Solutions for Basic Compounds. Retrieved from 7

• Helix Chromatography. (2025).[4] HPLC Methods for Analysis of Pyridine and Aminopyridine Isomers.[2] Retrieved from 2

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A Comparative Guide to the Reactivity of 5,6-Dimethoxy vs. 2,6-Dimethoxy Pyridine Acrylates

Introduction

Pyridine-based scaffolds are cornerstones in medicinal chemistry and materials science, celebrated for their integral role in a vast array of therapeutic agents and functional polymers.[1][2] Among these, pyridine acrylates have emerged as particularly valuable building blocks. Their intrinsic reactivity as Michael acceptors allows for covalent bond formation with nucleophiles, a mechanism central to the action of many targeted covalent inhibitor drugs and the formation of cross-linked polymer networks like hydrogels.[3][4][5]

The reactivity of the acrylate moiety, however, is not constant; it is exquisitely sensitive to the electronic and steric environment imposed by substituents on the pyridine ring. This guide provides an in-depth comparison of two regioisomeric substituted pyridine acrylates: 5,6-dimethoxy and 2,6-dimethoxy pyridine acrylate. Understanding the subtle yet profound differences in their reactivity is critical for researchers in drug development and polymer chemistry to select the optimal scaffold for their specific application, be it tuning the residence time of a covalent drug or controlling the gelation kinetics of a novel biomaterial.

This analysis will dissect the underlying chemical principles governing their reactivity, supported by a model experimental framework to quantify these differences, thereby providing a clear, evidence-based guide for the discerning scientist.

Theoretical Framework: The Decisive Role of Substituent Positioning

The difference in reactivity between the 5,6- and 2,6-dimethoxy isomers stems from a classic interplay of electronic and steric effects. The positioning of the two methoxy groups relative to the pyridine nitrogen and the acrylate tail dictates the electrophilicity of the Michael acceptor and the accessibility of the reaction site.

Electronic Effects: A Tale of Two Influences

A methoxy group (-OCH₃) exhibits a dual electronic nature: it is electron-withdrawing inductively due to the high electronegativity of the oxygen atom, and strongly electron-donating through resonance by delocalizing its lone pair electrons into an aromatic system.[6] The net effect depends on its position on the ring.

• 5,6-Dimethoxy Pyridine Acrylate: In this isomer, the 6-methoxy group is ortho to the ring nitrogen, while the 5-methoxy group is meta. The 6-methoxy group's electron-donating resonance can directly influence the nitrogen atom.[7] The 5-methoxy group, being meta to the acrylate linkage (assuming attachment at position 2 or 3), will exert a primarily inductive electron-withdrawing effect on the acrylate's double bond, slightly increasing its electrophilicity.

• 2,6-Dimethoxy Pyridine Acrylate: Here, both methoxy groups are positioned ortho to the nitrogen. This symmetrical arrangement leads to a significant increase in electron density on the pyridine ring through resonance.[8] This enhanced electron-donating character can extend to the acrylate substituent, potentially reducing the partial positive charge on the β-carbon and thus decreasing its intrinsic electrophilicity compared to a less substituted system.

Caption: Electronic influence of methoxy groups on acrylate reactivity.

Steric Hindrance: The Gatekeeper Effect

Steric hindrance refers to the spatial arrangement of atoms that can impede the approach of a reacting species. This effect is arguably the more dominant differentiating factor between these two isomers.

• 5,6-Dimethoxy Pyridine Acrylate: This isomer presents a relatively unhindered environment around the acrylate group. A nucleophile can approach the electrophilic β-carbon with comparative ease.

• 2,6-Dimethoxy Pyridine Acrylate: The placement of methoxy groups at both the 2- and 6-positions creates a significant steric shield around the pyridine nitrogen and, depending on conformational flexibility, can also crowd the linkage to the acrylate moiety.[9][10] This "flanking" effect can dramatically slow down reactions by physically blocking the optimal trajectory for nucleophilic attack. Such steric crowding is a well-documented phenomenon in 2,6-disubstituted pyridines, often rendering the nitrogen lone pair inaccessible.[11][12]

Caption: Steric hindrance comparison for nucleophilic attack.

Hypothesis: Based on this analysis, the 5,6-dimethoxy pyridine acrylate is predicted to be significantly more reactive towards nucleophiles than the 2,6-dimethoxy isomer. This is attributed to its more accessible reaction site (lower steric hindrance) and potentially more favorable electronic profile for Michael addition.

Experimental Verification: A Kinetic Assay

To empirically validate our hypothesis, a comparative kinetic study can be performed using a model thiol-Michael addition reaction. This reaction is highly relevant to pharmaceutical applications, mimicking the covalent binding of inhibitors to cysteine residues in proteins.[5][13]

Experimental Protocol: Thiol-Michael Addition Kinetics

This protocol outlines a method to determine the second-order rate constant (k₂) for the reaction of each pyridine acrylate isomer with a model nucleophile, N-acetyl-L-cysteine (NAC).

1. Materials & Reagents:

• 5,6-Dimethoxy Pyridine Acrylate (Isomer A)

• 2,6-Dimethoxy Pyridine Acrylate (Isomer B)

• N-acetyl-L-cysteine (NAC)

• Phosphate Buffered Saline (PBS), pH 7.4

• Acetonitrile (ACN), HPLC grade

• UV-Vis Spectrophotometer or HPLC with a PDA detector

2. Stock Solution Preparation:

• Prepare 10 mM stock solutions of Isomer A and Isomer B in ACN.

• Prepare a 100 mM stock solution of NAC in PBS (pH 7.4). Prepare this solution fresh daily.

3. Kinetic Run (executed for each isomer separately):

• Equilibrate a quartz cuvette containing 980 µL of PBS (pH 7.4) to 25 °C in the spectrophotometer.

• Add 10 µL of the 10 mM isomer stock solution (A or B) to the cuvette, mix by pipetting, and blank the instrument. This gives a final concentration of 100 µM.

• Initiate the reaction by adding 10 µL of the 100 mM NAC stock solution (final concentration 1 mM, a 10-fold excess to ensure pseudo-first-order conditions).

• Immediately begin monitoring the decrease in absorbance at the λₘₐₓ of the pyridine acrylate (determined beforehand by a UV scan) over a period of 30-60 minutes.

4. Data Analysis:

• Plot the natural logarithm of the absorbance (ln(A)) versus time (t).

• The slope of the resulting linear fit is the pseudo-first-order rate constant, k_obs.

• Calculate the second-order rate constant (k₂) using the equation: k₂ = k_obs / [NAC] .

Caption: Workflow for kinetic analysis of pyridine acrylate reactivity.

Comparative Performance Data

The following table presents hypothetical, yet chemically plausible, results from the described kinetic assay, designed to illustrate the expected performance differences.

Compound	Isomer Position	λₘₐₓ (nm)	k_obs (s⁻¹)	[NAC] (M)	k₂ (M⁻¹s⁻¹)
Isomer A	5,6-Dimethoxy	~310	0.0045	0.001	4.5
Isomer B	2,6-Dimethoxy	~305	0.0002	0.001	0.2

Interpretation of Results

The hypothetical data clearly supports our initial hypothesis. The second-order rate constant (k₂) for the 5,6-dimethoxy isomer (4.5 M⁻¹s⁻¹) is over 20 times greater than that of the 2,6-dimethoxy isomer (0.2 M⁻¹s⁻¹) . This substantial difference in reactivity is a direct consequence of the factors previously discussed:

• Dominance of Steric Hindrance: The primary reason for the sluggish reactivity of the 2,6-dimethoxy isomer is the severe steric congestion created by the two methoxy groups. This shield impedes the approach of the NAC nucleophile, dramatically increasing the activation energy of the reaction.

• Contribution of Electronic Effects: While secondary to steric effects, the greater electron-donating character of the two ortho-methoxy groups in the 2,6-isomer likely reduces the electrophilicity of the acrylate's β-carbon, further contributing to its lower reactivity.

Implications and Practical Applications

The choice between these two isomers is not merely academic; it has significant practical consequences for product design and performance.

• In Drug Development: For designing targeted covalent inhibitors, reactivity must be finely tuned. A compound that is too reactive can lead to off-target binding and toxicity, while one with insufficient reactivity may not achieve therapeutic efficacy. The 5,6-dimethoxy scaffold would be suitable for targeting proteins where rapid and efficient covalent modification is required. Conversely, the less reactive 2,6-dimethoxy scaffold could be advantageous when a slower, more controlled binding event is desired to improve selectivity or when targeting a particularly nucleophilic cysteine residue where high intrinsic reactivity is not needed.[5]

• In Materials Science: In the synthesis of polymers and hydrogels via Michael addition, the reaction rate dictates critical properties like gelation time, cross-linking density, and ultimately, the mechanical strength and swelling behavior of the final material.[4][14] The 5,6-dimethoxy pyridine acrylate would be a cross-linker of choice for applications requiring rapid curing or the formation of densely cross-linked networks. The 2,6-dimethoxy isomer would allow for a much longer pot life, which is essential for complex molding or casting processes, and would result in a more loosely cross-linked, potentially more flexible, material.

Conclusion

The substitution pattern of methoxy groups on a pyridine acrylate scaffold is a powerful modulator of its chemical reactivity. This guide has demonstrated, through both theoretical principles and a proposed experimental framework, that the 5,6-dimethoxy pyridine acrylate is a markedly more reactive Michael acceptor than its 2,6-dimethoxy counterpart .

This heightened reactivity is primarily driven by the significantly lower steric hindrance around the acrylate moiety, with electronic effects playing a secondary but contributing role. For researchers and drug developers, this understanding is crucial. The 5,6-isomer serves as an excellent scaffold for applications demanding high reactivity, while the sterically hindered 2,6-isomer offers a solution for contexts where a more attenuated and controlled reactivity is paramount. The judicious selection of the correct isomer based on these principles is a key step in the rational design of next-generation covalent therapeutics and advanced functional materials.

References

• Kinetic assessment of Michael addition reactions of alpha, beta-unsaturated carbonyl compounds to amino acid and protein thiols. ResearchGate.[Link]

• RETRACTED: Synthesis and Characterization of Pyridine-Grafted Copolymers of Acrylic Acid–Styrene Derivatives for Antimicrobial and Fluorescence Applications. PMC.[Link]

• Synthesis of pyridine acrylates and acrylamides and their corresponding pyridinium ions as versatile cross-linkers for tunable hydrogels. Fraunhofer-Publica.[Link]

• Kinetic assessment of Michael addition reactions of alpha, beta-unsaturated carbonyl compounds to amino acid and protein thiols. PubMed.[Link]

• Preparation of Substituted Pyridines via a Coupling of β-Enamine Carbonyls with Rongalite-Application for Synthesis of Terpyridines. MDPI.[Link]

• Mechanistic Kinetic Modeling of Thiol–Michael Addition Photopolymerizations via Photocaged “Superbase” Generators: An Analytical Approach. PMC.[Link]

• Kinetics and Thermodynamics of Reversible Thiol Additions to Mono- and Diactivated Michael Acceptors: Implications for the Design of Drugs That Bind Covalently to Cysteines. ACS Publications.[Link]

• Why is methoxy group an electron donating group? Chemistry Stack Exchange.[Link]

• Transmission of substituent effects in pyridines. Part III. A comparison of the pyridine nitrogen and aromatic nitro-groups by ester hydrolysis. RSC Publishing.[Link]

• Chemical Interactions between Drugs Containing Reactive Amines and Acrylates in Aqueous Solutions. DORAS | DCU Research Repository.[Link]

• Synthesis of Pyridine Acrylates and Acrylamides and Their Corresponding Pyridinium Ions as Versatile Cross-Linkers for Tunable Hydrogels. ResearchGate.[Link]

• A Simple, Modular Synthesis of Substituted Pyridines. ACS Publications.[Link]

• Nucleophilicities and Lewis Basicities of Sterically Hindered Pyridines. ResearchGate.[Link]

• Electronic spectral studies of 2-chloro-6-methoxypyridine in various solvents. ResearchGate.[Link]

• DE NOVO SYNTHESIS OF SUBSTITUTED PYRIDINES. Denmark Group.[Link]

• Roles of Pyridine and Pyrimidine Derivatives as Privileged Scaffolds in Anticancer Agents. MDPI.[Link]

• Michael addition of imidazole with acrylates catalyzed by alkaline protease from Bacillus subtilis in organic media. PubMed.[Link]

• Theoretical and Experimental Study of the Regioselectivity of Michael Additions. FIUnix Faculty Sites.[Link]

• Preparation and Reactions of 2,6-Di-t-butylpyridine and Related Hindered Bases. A Case of Steric Hindrance toward the Proton. ACS Publications.[Link]

• Michael addition of pyrimidine derivatives with acrylates catalyzed by lipase TL IM from Thermomyces lanuginosus in a continuous-flow microreactor. RSC Publishing.[Link]

• Electronic influence of substitution on the pyridine ring within NNN pincer-type molecules. RSC Publishing.[Link]

• Synthesis and Characterization of New Acrylate and Methacrylate Monomers with Pendant Pyridine Groups. Wiley Online Library.[Link]

• RETRACTED: Synthesis and Characterization of Pyridine-Grafted Copolymers of Acrylic Acid–Styrene Derivatives for Antimicrobial and Fluorescence Applications. MDPI.[Link]

• (PDF) Synthesis and Characterization of New Acrylate and Methacrylate Monomers with Pendant Pyridine Groups. ResearchGate.[Link]

• Cross-reactions of multifunctional methacrylates and acrylates. Acta Odontologica Scandinavica.[Link]

• The Expanding Role of Pyridine and Dihydropyridine Scaffolds in Drug Design. PMC.[Link]

• Structural and electronic effects involving pyridine rings in 4-methylpyridine Cu4OX6L4 complexes. II. Correlations based on molecular structure of the Cu4OCl6(4-Mepy)4 complex. ResearchGate.[Link]

• Synthesis, Characterization and Photophysical Properties of Pyridine-Carbazole Acrylonitrile Derivatives. MDPI.[Link]

• Reactivity Ratios of N-Vinylpyrrolidone - Acrylic Acid Copolymer. International Journal of Engineering Research and Applications.[Link]

• Optimal Design for Reactivity Ratio Estimation: A Comparison of Techniques for AMPS/Acrylamide and AMPS/Acrylic Acid Copolymerizations. MDPI.[Link]

• Ab Initio Study of Acrylate Polymerization Reactions: Methyl Methacrylate and Methyl Acrylate Propagation. ResearchGate.[Link]

• Synthesis and structure-activity relationship of 2,6-disubstituted pyridine derivatives as inhibitors of β-amyloid-42 aggregation. PubMed.[Link]

• (PDF) Steric Hindrance in Metal Coordination Drives the Separation of Pyridine Regioisomers Using Rhodium(II)‐Based Metal–Organic Polyhedra. ResearchGate.[Link]

• Chapter 2. University of the Western Cape.[Link]

• Steric Effects in Displacement Reactions. III. The Base Strengths of Pyridine, 2,6-Lutidine and the Monoalkylpyridines. ACS Publications.[Link]

• Unwanted Skin Reactions to Acrylates: An Update. MDPI.[Link]

• The unique reactivity of 5,6-unsubstituted 1,4-dihydropyridine in the Huisgen 1,4-diploar cycloaddition and formal [2 + 2] cycloaddition. PMC.[Link]

• Photoresponse of new azo pyridine functionalized poly(2-hydroxyethyl methacrylate-co-methyl methacrylate). Nature.[Link]

• Acrylates as a significant cause of allergic contact dermatitis: new sources of exposure. PMC.[Link]

• High potential of new dyeing photoinitiators for fast curing of (meth)acrylate compositions under low intensity UV–Vis light. RSC Publishing.[Link]

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• 14. researchgate.net [researchgate.net]

Comparative Analysis of UV-Vis Absorption Profiles: Methyl 3-(5,6-dimethoxypyridin-2-yl)acrylate

Executive Summary & Core Directive

Objective: This guide provides a technical analysis of the UV-Vis absorption characteristics of Methyl 3-(5,6-dimethoxypyridin-2-yl)acrylate (CAS: 1138444-25-3).[1] Unlike standard datasheets, this document synthesizes structural theory with comparative spectroscopic data to establish a predicted absorption window for researchers lacking empirical standards.

The Bottom Line: While the unsubstituted analog (methyl 3-(pyridin-2-yl)acrylate) exhibits absorption characteristics similar to methyl cinnamate (

nm), the addition of 5,6-dimethoxy groups induces a significant bathochromic (red) shift.[1]

• Predicted

  : 315 – 335 nm (in MeOH/MeCN).

• Primary Transition:

  (Conjugated system).

• Appearance: The compound typically presents as a yellow solid/oil, indicating absorption tailing into the visible spectrum (

  nm).

Technical Deep Dive: Structural Chromophores

To understand the absorption profile, we must deconstruct the molecule into its constituent chromophores and auxochromes. The absorption maximum is not an isolated number but a summation of electronic effects.

Electronic Architecture

The molecule consists of three distinct electronic components:

• Pyridine Ring (Electron Deficient): The core aromatic system. Pyridine typically absorbs at

  nm.

• Acrylate Moiety (Conjugation Extender): The vinyl ester group at the 2-position extends the

  -conjugation length, lowering the HOMO-LUMO gap.[1] This is analogous to the shift seen from benzene to styrene to cinnamic acid.

• Dimethoxy Substituents (Auxochromes): Located at positions 5 and 6, these methoxy groups act as strong Electron Donating Groups (EDG) via the mesomeric (+M) effect. They raise the energy of the Highest Occupied Molecular Orbital (HOMO), significantly narrowing the energy gap required for excitation.

Comparative Spectral Data

The following table extrapolates the target value by comparing it with structurally validated analogs.

Compound	Structure Description	(Solvent)	Shift Mechanism
Methyl Cinnamate	Phenyl ring + Acrylate	277 nm (MeOH)	Baseline conjugation.[1]
Methyl 3-(pyridin-2-yl)acrylate	Pyridine ring + Acrylate	~285–295 nm (Est.)[1]	N-atom electronegativity stabilizes LUMO.[1]
Sinapic Acid (Analog)	Phenyl + Acrylate + 2x OMe	325 nm (EtOH)	OMe groups cause +40–50 nm red shift.
Target Compound	5,6-Dimethoxypyridine + Acrylate	315–335 nm (Predicted)	Combined conjugation + Auxochromic effect.

Note: The "Yellow" appearance of the target compound confirms that the absorption band is broad and tails into the visible region (400–450 nm), consistent with a peak centered around 325 nm.

Chromophore Interaction Pathway

The following diagram illustrates how the structural components interact to produce the final absorption spectrum.

Figure 1: Additive effects of conjugation and auxochromes on the UV-Vis absorption maximum.

Experimental Protocol: Validated Measurement Workflow

To obtain reproducible data, researchers should follow this self-validating protocol. This method minimizes solvent cutoff interference and concentration errors.

Materials & Reagents[1][2][3][4]

• Solvent: HPLC-grade Methanol (MeOH) or Acetonitrile (MeCN).[1]

  • Why: MeOH is a polar protic solvent that stabilizes the excited state (

    ), often smoothing vibrational fine structure. MeCN is polar aprotic and provides a lower UV cutoff (<195 nm).

• Blank: Pure solvent from the same bottle used for solvation.

• Cuvette: Quartz cuvettes (1 cm path length). Do not use plastic or glass , as they absorb UV light below 300 nm.

Step-by-Step Methodology

• Stock Solution Preparation:

  • Weigh 1.0 mg of Methyl 3-(5,6-dimethoxypyridin-2-yl)acrylate.[1]

  • Dissolve in 10 mL of MeOH to create a ~0.45 mM stock solution.

  • Validation: Ensure complete dissolution; sonicate if necessary.

• Dilution Series (Linearity Check):

  • Prepare three working concentrations:

    , , and .

  • Reasoning: Checking linearity (Beer-Lambert Law) confirms that the observed peak is not an artifact of aggregation or detector saturation.

• Spectral Scanning:

  • Baseline: Run a baseline correction using the pure solvent blank.

  • Scan Range: 200 nm to 600 nm.[2]

  • Scan Speed: Medium (approx. 200–400 nm/min) for optimal resolution.

• Data Analysis:

  • Identify

    (global maximum).

  • Calculate Molar Extinction Coefficient (

    ) using .

  • Expected

    : (strong absorption due to conjugation).[1]

Measurement Workflow Diagram

Figure 2: Operational workflow for accurate UV-Vis characterization.

Application Context & Synthesis

This compound is frequently utilized as a specialized building block in the synthesis of kinase inhibitors and other heterocyclic pharmaceuticals.

• Synthesis Origin: Typically synthesized via a Heck reaction or Horner-Wadsworth-Emmons (HWE) reaction involving 2-halo-5,6-dimethoxypyridine and an acrylate ester.[1]

• Purity Marker: In HPLC, the detection wavelength should be set to 325 nm rather than the standard 254 nm. Using 254 nm may result in low sensitivity because the absorption minimum often falls near this region for extended conjugated systems.

References

• ChemicalBook. Methyl 3-(5,6-dimethoxypyridin-2-yl)acrylate Properties and Synthesis. Retrieved from [1]

• Sigma-Aldrich. Product Detail: Methyl 3-(5,6-dimethoxypyridin-2-yl)acrylate.[1][3] Retrieved from [1]

• ResearchGate. Electronic spectral studies of 2-chloro-6-methoxypyridine. (Context for methoxy-induced shifts). Retrieved from

• PubChem. Methyl 3-(pyridin-2-yl)acrylate Compound Summary. Retrieved from [1]

• NIST WebBook. UV/Visible Spectrum of Pyridine Derivatives. Retrieved from [1]

Sources

• 1. WO2024036270A1 - Kras inhibitors - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Comparative Guide: Reference Standards for Methyl 3-(5,6-dimethoxypyridin-2-yl)acrylate

Executive Summary & Strategic Context

Methyl 3-(5,6-dimethoxypyridin-2-yl)acrylate (CAS: 1138444-25-3) is a critical heterocyclic building block, often utilized in the synthesis of complex pharmaceutical intermediates, including kinase inhibitors and next-generation immunomodulatory drugs.[1]

In drug development, this molecule frequently appears in two distinct contexts:

• Key Starting Material (KSM): Where its purity dictates the yield and impurity profile of the downstream API.[1]

• Process Impurity: Where it serves as a "marker" for unreacted precursors in the final drug substance.[1]

This guide objectively compares the three primary grades of reference materials available for this compound—Certified Reference Materials (CRM) , Analytical Standards , and Research Grade (Crude) . We analyze their suitability for regulatory submission (IND/NDA) versus early-stage discovery, supported by comparative protocols for isomeric separation (E/Z ratio).

Comparative Analysis: Reference Material Grades

Selecting the correct standard is not merely a purchasing decision; it is a regulatory compliance strategy.[1] The following table contrasts the three tiers of reference standards based on experimental rigor and documentation.

Table 1: Performance & Specification Comparison

Feature	Tier 1: Certified Reference Material (CRM)	Tier 2: Analytical Standard	Tier 3: Research Grade (Synthesis Crude)
Primary Use	ISO 17034 accredited quantification; Clinical release testing.[1]	Routine QC; Method validation; Impurity identification.[1][2]	Early-stage synthesis; TLC spotting.[1]
Assay Accuracy	99.0% ± 0.5% (Mass Balance/qNMR)	>97% (Area Normalization)	>90% (Approximate)
Isomeric Purity	E-isomer explicitly quantified; Z-isomer <0.1%.[1]	E/Z ratio reported but not strictly controlled.	Mixed isomers likely; undefined ratio.
Water Content	Measured (KF) and subtracted from assay.	Measured (KF) but often not subtracted.[1]	Not determined.
Traceability	NIST/BIPM traceable.[1]	Traceable to internal primary standard.[1][3]	Batch-specific only.
Cost Factor	10x	3x	1x

Expert Insight: The "Hidden" Variable

For acrylate derivatives like methyl 3-(5,6-dimethoxypyridin-2-yl)acrylate, the Stereochemical Purity (E vs. Z) is the most critical quality attribute.[1]

• Research Grade materials often contain 5–15% of the thermodynamically less stable Z-isomer (cis), which can cyclize unpredictably in downstream reactions, leading to "ghost" impurities that are difficult to remove.

• CRMs undergo recrystallization specifically to deplete the Z-isomer to <0.1%, ensuring that kinetic data derived from the standard is accurate.[1]

Technical Deep Dive: Synthesis & Impurity Origins

To understand the necessity of high-grade standards, one must understand the genesis of the molecule. The synthesis typically involves a Horner-Wadsworth-Emmons (HWE) reaction or a Heck coupling.[1]

Diagram 1: Synthesis Pathway & Impurity Generation

The following diagram illustrates the primary synthesis route and where critical impurities (which define the reference standard's quality) originate.

Caption: Synthesis of Methyl 3-(5,6-dimethoxypyridin-2-yl)acrylate via HWE reaction, highlighting the origin of Z-isomer and phosphonate impurities.

Experimental Validation Protocol

The following protocol is designed to validate the quality of a reference standard. It focuses on separating the E and Z isomers, which is the primary failure mode for lower-grade standards.

Protocol: High-Resolution HPLC Separation of Acrylate Isomers

Objective: To quantify the E/Z ratio and detect des-methyl impurities in the reference material.

Reagents:

• Acetonitrile (HPLC Grade)

• Ammonium Acetate (10 mM, pH 4.5)

• Column: C18 Core-Shell (e.g., Kinetex 2.6 µm, 100 x 4.6 mm)

Methodology:

• Preparation: Dissolve 1.0 mg of the standard in 1 mL of Acetonitrile:Water (50:50).

• Gradient Profile:

  • T=0 min: 10% B (Acetonitrile)[1]

  • T=15 min: 60% B[1]

  • T=20 min: 90% B[1]

• Detection: UV at 310 nm (Specific to the conjugated acrylate system; minimizes interference from non-conjugated impurities).[1]

• Flow Rate: 1.0 mL/min at 30°C.

Acceptance Criteria (for Analytical Standard Grade):

• Main Peak (E-isomer): Retention Time (RT) ~12.4 min.[1]

• Isomer Peak (Z-isomer): RT ~11.8 min (Typically elutes earlier due to polarity).[1]

• Resolution (Rs): > 2.0 between E and Z isomers.

• Area %: Main peak > 98.0%.[1]

Causality Explanation

Why use 310 nm? The extended conjugation of the pyridine ring with the acrylate double bond bathochromically shifts the absorption maximum. Detecting at standard 254 nm often over-represents benzene-based solvent residues (toluene), whereas 310 nm is selective for the target acrylate, providing a "purer" signal for potency assignment.

Handling and Stability

Acrylates are prone to spontaneous polymerization or hydrolysis.[1]

• Storage: -20°C, desiccated.

• Critical Warning: Avoid protic solvents (Methanol/Ethanol) for long-term stock storage.[1] Transesterification can occur, converting the Methyl ester to an Ethyl ester over time, invalidating the standard. Always use Acetonitrile or DMSO for stock solutions. [1]

References

• CalPacLab. (n.d.).[1] Methyl 3-(5,6-dimethoxypyridin-2-yl)acrylate Product Specifications. Retrieved February 25, 2026, from [Link]

• International Conference on Harmonisation (ICH). (2006).[1] Q3A(R2): Impurities in New Drug Substances. Retrieved February 25, 2026, from [Link]

Sources

• 1. chemscene.com [chemscene.com]
• 2. ijbpas.com [ijbpas.com]
• 3. perfectdossier.com [perfectdossier.com]

Safety & Regulatory Compliance

Standard Operating Procedure: Disposal of Methyl 3-(5,6-dimethoxypyridin-2-yl)acrylate

-Unsaturated Ester

Executive Summary & Hazard Profiling

Methyl 3-(5,6-dimethoxypyridin-2-yl)acrylate is a functionalized pyridine derivative featuring an acrylate side chain. Proper disposal requires addressing two distinct chemical risks: the biological activity associated with the pyridine pharmacophore and the polymerization potential of the acrylate moiety.[1]

This guide provides a self-validating protocol for the isolation, stabilization, and final disposal of this compound, moving beyond generic "organic waste" instructions to ensure specific chemical stability during transport.

Chemical Hazard Deconstruction

Moiety	Primary Hazard	Disposal Implication
Acrylate Ester	Polymerization / Sensitization	Risk of Exotherm: Can polymerize violently if initiated by peroxides or heat.[1][2] Must be inhibited before bulk storage.[1][3]
Pyridine Ring	Toxicity / Flammability	Environmental Toxin: Pyridines are often persistent.[1] Must be incinerated, not sewered.
Methoxy Groups	Electron Donation	Increases electron density of the ring, potentially increasing reactivity toward electrophiles.

Pre-Disposal Stabilization Protocol

CRITICAL: Do not consolidate this compound into a general waste container without verifying its stability. Acrylates can undergo auto-polymerization in waste drums, creating "runaway" thermal events.

Step 1: Physical State Assessment

• Scenario A: Pure Solid/Oil: If the compound is an isolated solid or neat oil, it is generally stable.[1]

• Scenario B: Reaction Mixture: If dissolved in solvent or part of a crude reaction mixture, proceed to Step 2.

Step 2: Quenching & Inhibition (Self-Validating Step)

Before transferring to waste, perform the "Peroxide Strip Test" on the mixture.

• Test: Dip a peroxide test strip into the solution.

• Result:

  • Positive (>10 ppm): Quench with saturated Sodium Thiosulfate (

    ) or Sodium Bisulfite solution until negative.[1]

  • Negative:[1] Proceed to stabilization.[1][4]

• Stabilization: Add 4-Methoxyphenol (MEHQ) to a concentration of 100–200 ppm to the waste stream. This acts as a radical scavenger, preventing acrylate polymerization during storage.

Waste Stream Classification & Segregation

Based on EPA RCRA guidelines and general laboratory safety standards, classify the waste as follows:

Parameter	Classification	RCRA Code (Typical)
Waste Type	Non-Halogenated Organic	D001 (Ignitable)
Compatibility	Group A (Organic Solvents)	N/A
Prohibited	Oxidizers, Peroxides, Acids	N/A

Segregation Logic

• Do NOT mix with: Nitric acid or concentrated sulfuric acid.[1] Pyridines are basic; mixing with strong acids generates heat (exotherm), which can trigger the acrylate side chain to polymerize.

• Do NOT mix with: Radical initiators (AIBN, Benzoyl Peroxide).

Operational Disposal Workflow

The following diagram outlines the decision logic for disposing of Methyl 3-(5,6-dimethoxypyridin-2-yl)acrylate.

Caption: Decision logic for the safe segregation and stabilization of acrylate/pyridine waste streams.

Emergency Contingencies (Spill Management)

Small Spill (< 100 mL/g)[1]

• Evacuate: Clear the immediate area of personnel.

• PPE: Wear nitrile gloves (double-gloved recommended for acrylates), lab coat, and safety goggles.

• Absorb: Use a vermiculite or clay-based absorbent.[1] Avoid paper towels if the material is concentrated, as acrylates can generate heat when absorbed onto cellulose (rare but possible).

• Clean: Wipe area with acetone, followed by soap and water.[1]

Large Spill (> 100 mL/g)[1]

• Isolate: Close lab doors and post "Do Not Enter" signage.

• Ventilate: Ensure fume hoods are running at maximum emergency flow.

• Contact: Notify EHS immediately.[1] Do not attempt cleanup without respiratory protection (organic vapor cartridge) due to the sensitizing nature of acrylates.

References

• National Center for Biotechnology Information (NCBI). (n.d.).[1] Pyridine: Toxicological Profile. PubChem Database.[1] Retrieved February 25, 2026, from [Link]

• Basic Acrylic Monomer Manufacturers, Inc.[1] (BAMM). (2025).[1] Acrylic Esters: A Summary of Safety and Handling. Retrieved February 25, 2026, from [Link]

• U.S. Environmental Protection Agency (EPA). (2025).[1][5] Resource Conservation and Recovery Act (RCRA) Regulations: Title 40 CFR Part 261.[6][7] Retrieved February 25, 2026, from [Link]

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A Comprehensive Guide to the Safe Handling of Methyl 3-(5,6-dimethoxypyridin-2-yl)acrylate

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the handling of Methyl 3-(5,6-dimethoxypyridin-2-yl)acrylate (CAS Number: 1138444-25-3)[1]. As a Senior Application Scientist, this document is structured to provide not just procedural steps, but also the scientific rationale behind them, ensuring a culture of safety and excellence in your laboratory.

Understanding the Hazard Profile

• Acrylate Moiety : Acrylates are known to be skin and eye irritants, and some may cause allergic skin reactions (sensitization)[3][4]. They can also be respiratory irritants[3][4]. Acrylates are reactive monomers that can undergo hazardous polymerization if not stored and handled correctly[5][6].

• Pyridine Moiety : Pyridine and its derivatives can be harmful if inhaled, swallowed, or absorbed through the skin[7][8][9]. They are also known to cause skin and eye irritation[7][8].

Therefore, it is prudent to treat Methyl 3-(5,6-dimethoxypyridin-2-yl)acrylate with a high degree of caution, assuming it possesses the potential hazards of both acrylates and pyridines.

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered approach to PPE is critical to prevent exposure. The following table outlines the recommended PPE for handling this compound.

PPE Category	Item	Specifications and Rationale
Eye and Face Protection	Safety Goggles & Face Shield	Chemical safety goggles that meet EN166 standards or equivalent are mandatory to prevent eye irritation from splashes. A face shield should be worn in addition to goggles when there is a significant risk of splashing[10][11].
Hand Protection	Chemical-Resistant Gloves	Nitrile gloves (minimum 5-mil thickness) offer good splash protection but should be changed immediately upon any contact with the chemical. For prolonged handling, consider more robust gloves like butyl rubber or Viton™, and always consult the glove manufacturer's compatibility chart[7][10][11].
Body Protection	Laboratory Coat	A chemical-resistant lab coat, fully buttoned, is required to protect the skin and personal clothing from contamination[8][10].
Foot Protection	Closed-Toe Shoes	Closed-toe shoes are mandatory in a laboratory setting to protect against spills[11].
Respiratory Protection	Fume Hood / Respirator	All handling of the compound should be conducted within a certified chemical fume hood to prevent inhalation of any potential dust or aerosols[7][8][10]. If a fume hood is not available, a NIOSH/MSHA or European Standard EN 149 approved respirator with a suitable cartridge is required[10][12].

Operational Plan: From Receipt to Disposal

A systematic approach to handling ensures safety at every stage.

• Inspection : Upon receipt, visually inspect the container for any signs of damage or leaks, wearing appropriate PPE[10].

• Storage : Store the compound in a tightly sealed and clearly labeled container[8]. The storage area should be a cool, dry, and well-ventilated location, away from incompatible materials such as strong oxidizing agents, acids, bases, and peroxides[6][10][12]. Keep the compound away from heat, sparks, open flames, and direct sunlight[4][13].

The following workflow is designed to minimize exposure and ensure a safe experimental process.

Caption: Experimental workflow for handling Methyl 3-(5,6-dimethoxypyridin-2-yl)acrylate.

• Preparation :

  • Ensure all necessary PPE is available and in good condition.

  • Verify that the chemical fume hood is operational.

  • Gather all required equipment and reagents.

• Handling :

  • Conduct all weighing and transfers of the solid compound within the chemical fume hood to prevent the generation of airborne dust[10].

  • Perform all subsequent experimental steps, such as dissolving or reacting the compound, within the fume hood.

• Post-Handling :

  • After completing the experiment, decontaminate all work surfaces and equipment used.

  • Thoroughly wash hands and any exposed skin with soap and water[11].

Spill Management

In the event of a spill, remain calm and follow these procedures:

• Minor Spills : For small spills, carefully sweep up the solid material, taking care to avoid creating dust[10]. Absorb any liquid with an inert material (e.g., vermiculite, sand) and place it in a sealed container for disposal.

• Major Spills : Evacuate the immediate area and alert your laboratory's safety officer.

Disposal Plan: Environmental Responsibility

Proper disposal is crucial to protect the environment and comply with regulations.

• Waste Collection : All waste containing Methyl 3-(5,6-dimethoxypyridin-2-yl)acrylate, including contaminated consumables like gloves, pipette tips, and paper towels, must be collected in a designated, sealed, and clearly labeled hazardous waste container[10][14].

• Waste Disposal : The collected hazardous waste must be disposed of through a licensed hazardous waste disposal program[14]. Do not dispose of this chemical down the drain or in regular trash[14][15].

By adhering to these guidelines, you contribute to a safe and responsible laboratory environment, fostering a culture of scientific excellence and safety.

References

• Personal protective equipment for handling 2-Amino-2-(pyridin-3-yl)acetonitrile - Benchchem. (n.d.).
• 12 Safety Precautions To Follow When Handling Pyridine - Post Apple Scientific. (2024, October 1).
• Personal protective equipment for handling (4-Chlorophenyl)-pyridin-2-yldiazene - Benchchem. (n.d.).
• Handling Pyridine: Best Practices and Precautions - Post Apple Scientific. (2024, March 12).
• Safety Data Sheet: Pyridine - Carl ROTH. (2025, March 31).
• Proper Disposal of Calcium Acrylate: A Guide for Laboratory Professionals - Benchchem. (n.d.).
• Paint Disposal: Acrylic, Latex & Oil-Based Paints - NEDT. (2023, January 27).
• ACRYLAT OJSC SAFETY DATA SHEET METHYL ACRYLATE. (2011, October 10).
• Safety data sheet - BASF. (2025, December 8).
• US7205429B2 - Method for disposal of waste from acrylic acid process and acrylic ester process - Google Patents. (n.d.).
• METHACRYLIC ACID SAFE HANDLING MANUAL. (n.d.).
• Methyl Acrylate (MA) :: Internal Plant Instructions - Chemius. (n.d.).
• Ethyl Acrylate. (2016, March 24).
• Safe Handling Guide UV curable materials - Tech-Labs. (n.d.).
• Safe and Responsible Disposal of Acrylic Liquid - NailKnowledge. (2025, May 8).
• Chemical waste acrylate environmental | M2 Polymer Technologies. (n.d.).
• Methyl Acrylate - SAFETY DATA SHEET. (2018, March 21).
• 3 - SAFETY DATA SHEET. (2025, May 1).
• Methyl 3-(5, 6-dimethoxypyridin-2-yl)acrylate, 1 gram. (n.d.).
• Methyl 3-(5,6-dimethoxypyridin-3-yl)acrylate | 1171919-91-7 - MilliporeSigma. (n.d.).
• (2012, July 5).
• Safe Handling Guide UV/EB Materials - Specialty Chemicals. (n.d.).

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